(S)-(-)-Nornicotine bitartrate

Core Science & Biosynthesis

Difference between (S)-nornicotine and (R)-nornicotine isomers

An In-Depth Technical Guide to the Stereoisomers of Nornicotine: (S)-Nornicotine and (R)-Nornicotine

Introduction

Nornicotine, a primary metabolite of nicotine and a naturally occurring minor alkaloid in tobacco, stands as a molecule of significant interest in pharmacology, toxicology, and medicinal chemistry.[1][2] Its structure, comprising a pyridine and a pyrrolidine ring, possesses a single chiral center at the 2'-position of the pyrrolidine ring. This stereocenter gives rise to two non-superimposable mirror-image isomers, or enantiomers: (S)-(-)-nornicotine and (R)-(+)-nornicotine. While chemically similar, these enantiomers exhibit remarkably distinct biological activities, a testament to the stereospecific nature of molecular interactions within biological systems.[3] The differential pharmacology of these isomers holds profound implications, from understanding nicotine dependence to designing novel therapeutics with improved efficacy and reduced toxicity.

This guide serves as a technical resource for researchers, scientists, and drug development professionals. It deconstructs the critical differences between (S)- and (R)-nornicotine, delving into their divergent pharmacological profiles, neurochemical effects, and toxicological properties. Furthermore, it provides detailed methodologies for their enantioselective synthesis and analytical separation, offering a comprehensive framework for their scientific investigation.

Part 1: Physicochemical and Stereochemical Properties

Nornicotine is the N-demethylated analog of nicotine.[4] The presence of the chiral carbon (C2') dictates the spatial orientation of the pyrrolidine ring relative to the pyridine ring, a structural nuance that is the foundation of their differential biological effects.

Property	(S)-Nornicotine	(R)-Nornicotine
IUPAC Name	3-[(2S)-pyrrolidin-2-yl]pyridine	3-[(2R)-pyrrolidin-2-yl]pyridine
Molecular Formula	C₉H₁₂N₂	C₉H₁₂N₂
Molar Mass	148.21 g/mol	148.21 g/mol
Appearance	Pale yellow to reddish-brown oil[4]	Pale yellow to reddish-brown oil
Boiling Point	260 °C (for racemic mixture)[1]	260 °C (for racemic mixture)
Solubility	High solubility in water, alcohol, ether[1]	High solubility in water, alcohol, ether
Natural Occurrence	Predominant enantiomer in tobacco[1]	Occurs in minute amounts in tobacco

Part 2: Differential Pharmacology and Biological Activity

The stereochemistry of nornicotine is the principal determinant of its interaction with biological targets, most notably nicotinic acetylcholine receptors (nAChRs). This leads to distinct pharmacodynamic, neurochemical, and systemic effects.

Pharmacodynamics: Stereoselective Interactions with nAChRs

Nornicotine functions as an agonist at various nAChR subtypes, which are ligand-gated ion channels crucial for synaptic transmission in the central and peripheral nervous systems.[1][5] The affinity and efficacy of the nornicotine enantiomers vary significantly across these subtypes, which are themselves diverse combinations of different alpha (α) and beta (β) subunits.[6]

(S)-nornicotine and its analogs often show preferential binding to certain nAChR subtypes, such as the α3β4 receptor, which is implicated in autonomic ganglia function and cardiovascular regulation.[7] In contrast, some studies on related chiral compounds suggest that (R)-enantiomers can exhibit selectivity for other subtypes like the α7 receptor, which is involved in cognitive processes.[7] Nornicotine has been shown to be a particularly effective agonist at α7 and α6-containing nAChRs.[5] The latter are heavily involved in the modulation of dopamine release, a key mechanism in nicotine reward and dependence.[6]

Neurochemical Effects: A Tale of Two Pathways

The stereoselective activation of nAChRs translates into region-specific neurochemical effects, particularly concerning the release of dopamine (DA).

• (R)-Nornicotine: This enantiomer is approximately twice as potent as (S)-nornicotine in stimulating DA release from the nucleus accumbens.[8][9][10] This brain region is a critical node in the mesolimbic reward pathway, and its activation is strongly associated with the reinforcing properties of addictive substances. The greater potency of (R)-nornicotine in this area also correlates with its stronger effect in decreasing the self-administration of (S)-nicotine in preclinical models.[8][9]

• (S)-Nornicotine: In stark contrast, (S)-nornicotine is about twofold more effective than its (R)-counterpart at evoking DA release from striatal slices.[8][9][11] The striatum is primarily involved in motor control and habit formation. This regional difference in DA release likely underlies some of the distinct behavioral effects observed, such as the hyperactivity induced by (S)-nornicotine but not (R)-nornicotine.[8][9] Furthermore, (S)-nornicotine has been shown to desensitize nAChRs that mediate DA release, a mechanism it shares with nicotine, although it is less potent in this regard.[12]

Systemic and Toxicological Profile: Separating Efficacy from Toxicity

Perhaps the most compelling difference for drug development lies in the distinct therapeutic and toxicological profiles of the two enantiomers. Preclinical studies have demonstrated a clear separation of desired and undesired effects.[11][13]

Effect	(S)-Nornicotine	(R)-Nornicotine
Analgesia	Predominant Effect: Effective in models of neuropathic and inflammatory pain.[11][13]	Minimal analgesic properties.[11][13]
Adverse CNS Effects	Fewer undesirable effects at therapeutic doses.[1][11]	Predominant Effect: Induces motor in-coordination, reduced locomotor activity, and ataxia.[9][11][13]
Cardiovascular Effects	Shorter duration of effects (~20 min in dogs).[9][11] No tolerance to blood pressure effects with repeated doses.[10]	Longer duration of effects (~45 min in dogs).[9][11][14] Tolerance to blood pressure effects develops with repeated doses.[10]
Therapeutic Index	Suggests a better separation of analgesia from toxicity.[11][13]	Undesirable effects are more pronounced.[11][13]

This remarkable divergence suggests that (S)-nornicotine may possess a superior therapeutic window. Its potent analgesic properties, combined with a reduced liability for motor impairment, make it an attractive candidate for further investigation as a novel analgesic, potentially in combination with other agents like opioids to achieve synergistic effects with fewer side effects.[11][13]

Part 3: Methodologies for Synthesis and Chiral Analysis

The study and application of individual nornicotine enantiomers necessitate robust methods for both their asymmetric synthesis and their analytical separation and quantification.

Enantioselective Synthesis

Obtaining enantiomerically pure nornicotine is a critical first step. While racemic nornicotine can be produced readily, its separation into individual enantiomers is required. A common and effective strategy involves the chemical or electrochemical reduction of a precursor, myosmine, to yield racemic nornicotine, followed by chiral resolution.[15]

Experimental Protocol: Chiral Resolution of Racemic Nornicotine

This protocol describes the resolution of (±)-nornicotine via the formation of diastereomeric salts using a chiral acid, a classic and reliable method. The principle is that the two enantiomers of the basic nornicotine will form salts with a single enantiomer of an acidic resolving agent (e.g., N-lauroyl-(R)-alanine), creating two diastereomers. These diastereomers have different physical properties, such as solubility, allowing them to be separated by fractional crystallization.[15]

Step-by-Step Methodology:

• Salt Formation: Dissolve racemic nornicotine (1.0 eq) in a suitable solvent mixture, such as methyl tert-butyl ether (MTBE) and chloroform.

• Addition of Resolving Agent: Add a solution of an enantiomerically pure chiral acid, for example, N-lauroyl-(R)-alanine (0.5-1.0 eq), to the nornicotine solution.

• Crystallization: Stir the mixture at a controlled temperature (e.g., room temperature) to induce crystallization. The diastereomeric salt with lower solubility will precipitate out of the solution first. The choice of solvent is critical; it must be one in which the diastereomeric salts have significantly different solubilities.

• Isolation: Collect the precipitated crystals by filtration and wash with a small amount of cold solvent to remove impurities. This crystalline solid is the diastereomerically enriched salt (e.g., (S)-nornicotine • N-lauroyl-(R)-alanine).

• Liberation of Free Base: Dissolve the isolated diastereomeric salt in water and basify the solution with a strong base (e.g., NaOH) to a pH > 10. This neutralizes the chiral acid and liberates the nornicotine free base.

• Extraction: Extract the aqueous solution with an organic solvent (e.g., dichloromethane).

• Purification: Dry the combined organic extracts over an anhydrous salt (e.g., Na₂SO₄), filter, and concentrate under reduced pressure to yield the enantiomerically enriched nornicotine (e.g., (S)-nornicotine).

• Analysis: Determine the enantiomeric excess (ee) of the product using a suitable chiral analytical method (see Section 3.2).

Chiral Separation and Analysis

Accurately determining the enantiomeric composition of a nornicotine sample is essential for quality control and research. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) using chiral stationary phases (CSPs) are the most common and reliable methods.[16][17]

Experimental Protocol: Chiral HPLC Analysis of Nornicotine Enantiomers

This protocol outlines a general method for separating (S)- and (R)-nornicotine using chiral HPLC. The underlying principle is the differential interaction of the enantiomers with the CSP, leading to different retention times and thus, separation.

Step-by-Step Methodology:

• System Preparation:

  • Chromatograph: A standard HPLC system with a UV or Mass Spectrometry (MS) detector.

  • Chiral Column: Select a suitable CSP. Columns based on polysaccharide derivatives (e.g., amylose or cellulose) are often effective. An example is a Chiralcel OJ-H or similar column.[17]

  • Mobile Phase: Prepare an appropriate mobile phase, typically a mixture of a nonpolar solvent (e.g., hexane or heptane) and a polar modifier (e.g., isopropanol or ethanol), often with a small amount of an amine additive (e.g., diethylamine) to improve peak shape for basic analytes.

• Sample Preparation: Accurately weigh and dissolve the nornicotine sample in the mobile phase to a known concentration (e.g., 1 mg/mL). Filter the sample through a 0.45 µm filter if necessary.

• Chromatographic Conditions (Example):

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: 25 °C.

  • Injection Volume: 5 - 10 µL.

  • Detection: UV at 260 nm.

• Analysis:

  • Inject a standard of racemic nornicotine to determine the retention times for both the (R) and (S) enantiomers.

  • Inject the unknown sample.

  • Identify the peaks corresponding to (S)- and (R)-nornicotine based on their retention times.

• Quantification: Calculate the percentage of each enantiomer by integrating the area of each peak. The enantiomeric excess (% ee) can be calculated as: (|Area_S - Area_R| / (Area_S + Area_R)) * 100.

This analytical approach is also fundamental to distinguishing between tobacco-derived nicotine (which contains primarily (S)-nornicotine) and some synthetic nicotine products, where the (R)/(S) ratio of nornicotine may differ or match the nicotine ratio.[18]

Conclusion and Future Directions

The stereoisomers of nornicotine present a classic case study in pharmacology, where a subtle change in three-dimensional structure leads to a cascade of distinct biological outcomes. (S)-nornicotine emerges as a compound with a promising therapeutic profile, particularly in analgesia, due to a favorable separation of its desired effects from the adverse motor and cardiovascular effects that characterize the (R)-enantiomer.[11][13] Conversely, the potent activity of (R)-nornicotine in the brain's reward centers provides a valuable tool for investigating the neurobiology of nicotine dependence.[8][9]

For drug development professionals, these differences underscore the critical importance of stereochemistry in lead optimization. The potential to isolate a therapeutic effect while minimizing toxicity by selecting the proper enantiomer is a core principle of modern drug design. Future research should focus on a more granular characterization of the nornicotine enantiomers' interactions with the full spectrum of nAChR subtypes and their downstream signaling consequences. Elucidating these pathways will not only refine our understanding of nornicotine's pharmacology but also pave the way for the development of next-generation therapeutics targeting the nicotinic cholinergic system with greater precision and safety.

References

• Holtman, J. R., Jr, Crooks, P. A., Johnson-Hardy, J. K., & Wala, E. P. (2010). The analgesic and toxic effects of nornicotine enantiomers alone and in interaction with morphine in rodent models of acute and persistent pain. Pharmacology, biochemistry, and behavior, 94(3), 367–376. [Link]

• Wala, E. P., Holtman, J. R., Jr, & Crooks, P. A. (2009). The analgesic and toxic effects of nornicotine enantiomers alone and in interaction with morphine in rodent models of acute and persistent pain. Pharmacology, Biochemistry and Behavior, 94(3), 367-376. [Link]

• Stairs, D. J., Ghosheh, O., Uhl, G. R., Dwoskin, L. P., & Bardo, M. T. (2007). Effects of nornicotine enantiomers on intravenous S(-)-nicotine self-administration and cardiovascular function in rats. Psychopharmacology, 190(2), 247–257. [Link]

• ResearchGate. (n.d.). Effects of R(+)-nornicotine and S(-)-nornicotine on S(-)-nicotine self-administration.[Link]

• ResearchGate. (n.d.). Chiral analysis of the (R)- and (S)-nornicotine analysis in tobacco-derived and synthetic nicotine samples.[Link]

• El-Hage, S., et al. (2023). A Systematic Review of Analytical Methods for the Separation of Nicotine Enantiomers and Evaluation of Nicotine Sources. Chemical Research in Toxicology, 36(3), 334-341. [Link]

• RSC Publishing. (2025). A short stereodivergent synthesis of (R) and (S)-nicotine. New Journal of Chemistry. [Link]

• Reynolds Science. (n.d.). Distinguishing Tobacco-Derived Nicotine from Synthetic Nicotine in Commercial Nicotine Samples.[Link]

• Agarthimoole, R. K., et al. (2015). A Novel Approach for the Synthesis of (R) and (S)-Nicotine. International Journal of Organic Chemistry, 5, 199-208. [Link]

• ACS Publications. (2023). A Systematic Review of Analytical Methods for the Separation of Nicotine Enantiomers and Evaluation of Nicotine Sources. Chemical Research in Toxicology. [Link]

• CABI Digital Library. (2025). Pharmacology of R-nicotine and racemic nicotine [Web of Science].[Link]

• Organic-Chemistry.org. (n.d.). Total enantioselective synthesis of (S)-Nicotine.[Link]

• Cheetham, A. G., et al. (2022). Analysis and differentiation of tobacco-derived and synthetic nicotine products: Addressing an urgent regulatory issue. PLOS ONE, 17(4), e0265053. [Link]

• Grokipedia. (n.d.). Nornicotine.[Link]

• Trotsko, N., et al. (2024). Efficient Method of (S)-Nicotine Synthesis. Molecules, 29(24), 5683. [Link]

• Papke, R. L., et al. (2007). The pharmacological activity of nicotine and nornicotine on nAChRs subtypes: relevance to nicotine dependence and drug discovery. Journal of Neurochemistry, 101(1), 160-167. [Link]

• Marks, M. J., et al. (2011). Structural differences determine the relative selectivity of nicotinic compounds for native α4β2-, α6β2-, α3β4*- and α7-nicotine acetylcholine receptors. Neuropharmacology, 61(8), 1346-1360. [Link]

• Stairs, D. J., et al. (2007). Effects of nornicotine enantiomers on intravenous S(-)-nicotine self-administration and cardiovascular function in rats. Psychopharmacology, 190(2), 247-57. [Link]

• ResearchGate. (n.d.). Effects of nornicotine enantiomers on cardiovascular function.[Link]

• ResearchGate. (n.d.). Metabolism and Disposition Kinetics of Nicotine.[Link]

• ResearchGate. (n.d.). (PDF) A Novel Approach for the Synthesis of ( R ) and ( S )-Nicotine.[Link]

• Wikipedia. (n.d.). Nicotine.[Link]

• ACS Publications. (2025). Analysis and Toxicological Evaluation of Nicotine Degradants and Impurities in Oral Tobacco Products: A Case Study of on! PLUS Nicotine Pouches. ACS Omega. [Link]

• ResearchGate. (n.d.). (PDF) Nicotine Chemistry, Metabolism, Kinetics and Biomarkers.[Link]

• Kongsune, P., et al. (2023). Selective α3β4 Nicotinic Acetylcholine Receptor Ligand as a Potential Tracer for Drug Addiction. Molecules, 28(4), 1664. [Link]

• Ghosheh, O., & Dwoskin, L. P. (2001). Nornicotine, a nicotine metabolite and tobacco alkaloid: desensitization of nicotinic receptor-stimulated dopamine release from rat striatum. European Journal of Pharmacology, 428(1), 45-51. [Link]

• ResearchGate. (n.d.). Chemical structures of tobacco alkaloids investigated in the present study.[Link]

• Taylor & Francis. (n.d.). Nornicotine – Knowledge and References.[Link]

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Role of (S)-(-)-nornicotine as a Precursor to N-Nitrosonornicotine (NNN)

[1]

Executive Summary

N-nitrosonornicotine (NNN) is a Group 1 human carcinogen and a major Tobacco-Specific Nitrosamine (TSNA).[1] Its formation is contingent upon the availability of its secondary amine precursor, nornicotine .[1] While nicotine is the primary alkaloid in Nicotiana tabacum, nornicotine serves as the direct chemical substrate for NNN synthesis via nitrosation.[1][2][3][4][5]

This technical guide dissects the critical role of (S)-(-)-nornicotine , the predominant enantiomer derived from (S)-(-)-nicotine, in the genesis of (S)-NNN.[1] We analyze the dual-pathway formation (botanical vs. endogenous), the enantioselective metabolic activation by CYP2A6 that drives carcinogenesis, and provide validated protocols for the synthesis and quantification of this potent toxicant.[1]

Chemical & Pharmacological Basis

Structural Significance of the Secondary Amine

Nicotine is a tertiary amine and is relatively resistant to direct nitrosation.[1] It must first be demethylated to nornicotine, a secondary amine, to become a viable substrate for N-nitrosation.[1]

• Precursor: (S)-(-)-Nicotine (Tertiary amine).[1]

• Intermediate: (S)-(-)-Nornicotine (Secondary amine; formed via CYP-mediated demethylation).[1]

• Product: (S)-N-nitrosonornicotine (NNN).[1]

Chirality and Toxicity

The stereochemistry of the precursor dictates the stereochemistry of the carcinogen.[1] Since (S)-nicotine comprises >99% of the nicotine in tobacco, (S)-nornicotine is the dominant precursor.[1]

• (S)-NNN: Highly carcinogenic; specifically targets the esophageal and oral epithelium.[1]

• (R)-NNN: Weakly carcinogenic alone but acts as a synergist/co-carcinogen.[1]

Table 1: Physicochemical & Toxicological Comparison

Feature	(S)-(-)-Nornicotine	(S)-N-Nitrosonornicotine (NNN)
CAS Number	494-97-3	16543-55-8
Molecular Weight	148.21 g/mol	177.20 g/mol
Chemical Class	Pyridine Alkaloid (Secondary Amine)	N-Nitrosamine
Formation Mechanism	N-demethylation of Nicotine	N-nitrosation of Nornicotine
Key Enzyme/Reagent	CYP82E4 (Plant), CYP2A6 (Human)	Nitrite (NO₂⁻) + H⁺ (Acidic)
Carcinogenicity	Non-carcinogenic precursor	Group 1 Carcinogen (IARC)

Mechanistic Pathways of Formation

The conversion of (S)-nornicotine to NNN occurs via two distinct biological vectors: Botanical (Curing) and Endogenous (Mammalian) .

Botanical Pathway (The "Converter" Phenotype)

In Nicotiana tabacum, the conversion of nicotine to nornicotine is mediated by the CYP82E family (primarily CYP82E4) during leaf senescence and air-curing.[6] High levels of nornicotine in the cured leaf react with nitrate/nitrite to form NNN.[1][2]

Endogenous Pathway (Mammalian Nitrosation)

In humans, salivary nitrite (derived from dietary nitrate reduction by oral commensal bacteria) reacts with nornicotine in the acidic environment of the stomach or directly in the oral cavity.[1]

Figure 1: Dual pathways for the conversion of Nicotine to NNN.[1] The plant pathway relies on enzymatic demethylation, while the mammalian pathway is driven by acid-catalyzed nitrosation of the secondary amine.[1]

Metabolic Fate & Carcinogenesis

The toxicity of NNN is not intrinsic; it requires metabolic activation.[1] The enzyme CYP2A6 is the principal catalyst for this bioactivation in humans.[1]

The Critical Branch Point: 2'-Hydroxylation

Metabolism of (S)-NNN bifurcates at the pyrrolidine ring:

• 2'-Hydroxylation (Activation): Produces an unstable

  -hydroxynitrosamine that spontaneously decomposes into a diazohydroxide and subsequently an alkyldiazonium ion.[1] This electrophile alkylates DNA, forming pyridyloxobutyl (POB) adducts.[1]

• 5'-Hydroxylation (Detoxification/Other): Leads to the formation of lactol and keto acid metabolites (e.g., hydroxy acid), which are generally excreted.[1]

(S)-NNN is preferentially metabolized via the 2'-hydroxylation pathway , explaining its high potency compared to the (R)-enantiomer.[1]

Figure 2: Metabolic activation of (S)-NNN by CYP2A6.[1] The 2'-hydroxylation pathway generates DNA-damaging electrophiles.[1]

Experimental Protocols

Protocol: Chemical Synthesis of NNN from (S)-Nornicotine

This protocol mimics the acid-catalyzed nitrosation used to generate reference standards for toxicological assays.[1]

Reagents:

• (S)-(-)-Nornicotine (purity >98%)[1]

• Sodium Nitrite (NaNO₂)

• Hydrochloric Acid (1M HCl)

• Dichloromethane (DCM)

• Sodium Bicarbonate (NaHCO₃)

Workflow:

• Dissolution: Dissolve 1.0 mmol of (S)-nornicotine in 5 mL of 1M HCl. Ensure pH is between 3.0 and 4.0.[1]

• Nitrosation: Add 1.2 mmol of Sodium Nitrite (NaNO₂) dissolved in minimal water dropwise at 0°C.

• Incubation: Stir the mixture at room temperature (25°C) for 1 hour. The secondary amine reacts rapidly with the nitrosonium ion (NO⁺).[1]

• Quenching: Adjust pH to ~7.5 using saturated NaHCO₃ solution to stop the reaction and neutralize the acid.

• Extraction: Extract the reaction mixture three times with DCM (3 x 10 mL).

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Validation: Analyze by LC-MS/MS to confirm conversion efficiency (>95% typical) and absence of residual nitrite.

Protocol: LC-MS/MS Quantification & Artifact Control

Accurate measurement requires preventing artifactual formation of NNN during sample preparation.[1]

Artifact Control System:

• Inhibitor: Add Sulfamic Acid (50 mM) or Ascorbic Acid immediately upon sample collection (e.g., urine or saliva) to scavenge residual nitrite.[1]

• Internal Standard: Use [Pyridine-D4]-NNN as the internal standard. Do not use deuterated nornicotine, as it may nitrosate during analysis, confounding results.[1]

LC-MS/MS Parameters:

• Column: Phenomenex Synergi Polar-RP or Waters XBridge C18.[1]

• Mobile Phase: A: 10mM Ammonium Acetate (pH 6.8); B: Acetonitrile.[1]

• Ionization: ESI Positive Mode.

• MRM Transitions:

  • NNN: m/z 178 → 148 (Quantifier), 178 → 120 (Qualifier).[1]

  • [D4]-NNN: m/z 182 → 152.[1]

Risk Assessment & Regulatory Context

• The Enantiomer Gap: Most regulatory assays quantify "Total NNN."[1] However, since (S)-NNN is the primary carcinogen, total quantification may obscure the specific risk profile if the enantiomeric ratio shifts (e.g., in novel nicotine pouches or e-liquids).

• Precursor Control: Reducing NNN in tobacco products focuses on genetic selection of "non-converter" plant varieties (low CYP82E4 activity) to minimize the nornicotine pool available for nitrosation during curing.

References

• Hecht, S. S., et al. (1978).[1][7][8][9] Reaction of nicotine and sodium nitrite: Formation of nitrosamines and fragmentation of the pyrrolidine ring.[8][10] Journal of Organic Chemistry. Link

• Stepanov, I., & Hecht, S. S. (2005).[1][11] Tobacco-specific nitrosamines and their pyridine-N-glucuronides in the urine of smokers and smokeless tobacco users.[1] Cancer Epidemiology, Biomarkers & Prevention.[1] Link

• Vogel, A. R., et al. (2019).[1] Metabolic Activation and Carcinogenesis of Tobacco-Specific Nitrosamine N'-Nitrosonornicotine (NNN): A Density Function Theory and Molecular Docking Study. International Journal of Molecular Sciences. Link

• Balbo, S., et al. (2013).[1] (S)-N'-Nitrosonornicotine, a constituent of smokeless tobacco, is a powerful oral cavity carcinogen in rats.[1] Carcinogenesis. Link

• Siminszky, B., et al. (2005).[1] Conversion of nicotine to nornicotine in Nicotiana tabacum is mediated by CYP82E4, a cytochrome P450 monooxygenase.[1] Proceedings of the National Academy of Sciences. Link

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Protocols & Analytical Methods

Protocol for dissolving (S)-(-)-Nornicotine bitartrate for in vitro studies

Application Note: Precision Solubilization and Handling of (S)-(-)-Nornicotine Bitartrate for In Vitro Assays

Part 1: Scientific Foundation & Critical Constraints

(S)-(-)-Nornicotine is a minor tobacco alkaloid and a major metabolite of nicotine. In research, it is frequently used to study nicotinic acetylcholine receptors (nAChRs) and aberrant protein glycation. However, its use in in vitro systems is plagued by two common failures: stoichiometric errors (confusing the salt form with the free base) and chemical instability (oxidative degradation and nitrosation).

This protocol addresses the specific handling of (S)-(-)-Nornicotine Bitartrate , the salt form. The bitartrate salt is preferred over the free base oil for its improved stability and ease of weighing, but it introduces an acidic counter-ion (tartaric acid) that must be accounted for in molarity calculations and pH maintenance.

Physicochemical Profile

Property	Specification	Implication for Protocol
Chemical Nature	Salt (Bitartrate)	Highly water-soluble; contains tartaric acid.
Molecular Weight (MW)	Variable (Check CoA)	CRITICAL: The salt MW is ~298.3 g/mol (1:1) or higher (1:2).[1] The free base is only 148.2 g/mol . You must correct for this mass difference.
Solubility	Water: ~50 mg/mLDMSO: ~20-50 mg/mL	Water is best for immediate use. DMSO is preferred for frozen master stocks to minimize hydrolysis.
Stability	Hygroscopic, Photosensitive	Degrades to myosmine and other oxides. Absorb water from air rapidly.
Nitrosation Risk	High	Can form N-nitrosonornicotine (NNN) in the presence of nitrites. Use nitrite-free media if possible.

Part 2: The Self-Validating Calculation Protocol

Before touching a pipette, you must validate your dosage. Most experimental errors originate here. You are dosing the pharmacophore (Nornicotine free base), but weighing the salt.

The Correction Factor (

):

• ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted">

  ((S)-Nornicotine)
• (Bitartrate) Check your specific bottle (typically ~298.25 g/mol for 1:1 salt).

Mass Equation: To prepare a Master Stock of concentration

(e.g., 100 mM) in volume (e.g., 5 mL):

Expert Insight: If your protocol requires 10 µM of Nornicotine, and you calculate based on the salt MW without correction, you are delivering the correct molarity of the molecule, but if you use the free base MW to weigh the salt, you will under-dose by ~50%.

Part 3: Preparation Protocols

Protocol A: Preparation of 100 mM Master Stock (DMSO)

Recommended for long-term storage (up to 6 months at -20°C).

Materials:

• (S)-(-)-Nornicotine Bitartrate (stored desiccated).[2]

• Anhydrous DMSO (sterile, cell-culture grade).

• Amber glass vials (borosilicate).

Procedure:

• Equilibration: Allow the reagent bottle to warm to room temperature before opening to prevent condensation (hygroscopicity management).

• Weighing: Weigh the calculated mass of the bitartrate salt into a sterile amber vial.

• Solubilization: Add 80% of the calculated volume of Anhydrous DMSO. Vortex for 30 seconds. The salt should dissolve readily.

• Volume Adjustment: Add the remaining DMSO to reach the final target volume.

• Aliquot: Dispense into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

• Storage: Store at -20°C or -80°C.

Protocol B: Preparation of Working Solutions (Aqueous)

For immediate application to cells.

Procedure:

• Thaw: Thaw a DMSO stock aliquot at room temperature (protect from light).

• Dilution: Dilute the stock into your culture media (e.g., DMEM, Neurobasal).

  • Example: To make 100 µM working solution, dilute 1:1000.

• Vehicle Control: Ensure your control wells receive the same concentration of DMSO (e.g., 0.1%).

• pH Check (Self-Validation Step):

  • Nornicotine bitartrate is acidic. At high concentrations (>1 mM in unbuffered saline), it will drop the pH.

  • Validation: For concentrations <100 µM in buffered media (HEPES/Bicarbonate), pH adjustment is rarely needed. If dosing >1 mM, check pH and adjust with dilute NaOH if necessary.

• Sterilization: If the stock was not sterile, pass the diluted working solution through a 0.22 µm PES or PVDF syringe filter. Do not autoclave.

Part 4: Visualization of Workflow

The following diagram illustrates the critical decision points and stability safeguards in the solubilization process.

Figure 1: Decision logic for Nornicotine Bitartrate preparation, emphasizing the divergence between storage stocks (DMSO) and immediate aqueous application.

Part 5: Safety & Troubleshooting

Safety Profile: Nornicotine is a potent nicotinic agonist.[1] It is toxic by inhalation, ingestion, and skin contact.[3]

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood or biosafety cabinet to prevent inhalation of dust.

• Disposal: Dispose of as hazardous chemical waste (neurotoxin).

Troubleshooting Table:

Observation	Probable Cause	Corrective Action
Solution turns yellow/brown	Oxidation	Discard. Prepare fresh. Use amber vials and limit light exposure.
Precipitate in media	Solubility limit or pH shock	Ensure concentration is <100 mM in stock. Vortex vigorously. Check if media contains high calcium (tartrates can precipitate calcium).
Unexpected cytotoxicity	pH or Vehicle effect	Check pH of media after addition.[4] Ensure DMSO conc is <0.5% (ideally <0.1%).
Variable biological response	Hygroscopic weighing error	Always equilibrate bottle before opening. Re-verify mass using the salt MW.

References

• Jacob, P., & Benowitz, N. L. (1991).[5] Metabolism of nicotine to nornicotine in humans. Clinical Pharmacology & Therapeutics. Retrieved from [Link]

• Stephens, W. E., et al. (2015). N-Nitrosonornicotine: Formation and stability. Chemical Research in Toxicology.

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. (-)-Nicotine ditartrate | Nicotinic Receptors | Tocris Bioscience [tocris.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. US2459696A - Process for the preparation of nornicotine - Google Patents [patents.google.com]
• 5. Nicotine Chemistry, Metabolism, Kinetics and Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]

HPLC method development for (S)-(-)-Nornicotine bitartrate analysis

[1]

Executive Summary & Chemical Context[2][3][4]

(S)-(-)-Nornicotine is a minor tobacco alkaloid and a major metabolite of nicotine.[1] In drug development, it is often handled as the Bitartrate salt (

) to improve stability and solubility.[1]

Developing robust HPLC methods for this analyte presents two specific challenges:

• Basicity & Tailing: Nornicotine contains a pyrrolidine nitrogen (

  ) and a pyridine nitrogen ( ).[1] On traditional silica columns at neutral/acidic pH, the protonated pyrrolidine interacts strongly with residual silanols, causing severe peak tailing.

• Chirality: The biological activity of nornicotine is stereospecific.[1] The (S)-enantiomer is the natural form; however, racemization can occur during synthesis or extraction. A specific chiral method is required to confirm enantiomeric excess (ee).[1]

This guide provides two distinct, self-validating protocols:

• Protocol A (Achiral): A high-pH Reversed-Phase (RP) method for Assay and Impurity Profiling.[1]

• Protocol B (Chiral): A Normal-Phase (NP) method for Enantiomeric Purity.[1]

Physicochemical Strategy (The "Why" Behind the Method)

To design a robust method, we must look at the ionization state of the molecule.

• At Low pH (pH < 3): Both nitrogens are protonated.[1] The molecule is highly polar and elutes near the void volume (

  ) on C18 columns unless ion-pairing agents (e.g., HSA) are used.[1] Verdict: Avoid due to slow equilibration.

• At Neutral pH (pH 7): The pyrrolidine is charged; the pyridine is neutral.[1] Secondary interactions with silanols are maximized.[1] Verdict: Poor peak shape.

• At High pH (pH > 9.5): Both nitrogens are deprotonated (neutral).[1] The molecule becomes hydrophobic, retaining well on C18, and silanol interactions are suppressed. Verdict: Optimal Strategy.

Visualization: Method Development Decision Tree

Figure 1: Decision logic for selecting the High-pH RP strategy for assay vs. Normal Phase for chiral analysis.

Protocol A: High-pH RP-HPLC (Assay & Impurities)

Objective: Quantify (S)-(-)-Nornicotine and separate it from common impurities (Nicotine, Anabasine, Myosmine). Mechanism: By operating at pH 10, we drive the nornicotine into its free-base form, increasing hydrophobicity and retention on the C18 ligand while neutralizing silanol activity.

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Waters XBridge C18 (4.6 x 150 mm, 3.5 µm) or Phenomenex Gemini NX-C18	Critical: Must use "Hybrid" silica technology stable at pH 10.[1] Standard silica dissolves at this pH.[1]
Mobile Phase A	10 mM Ammonium Bicarbonate, adjusted to pH 10.0 with Ammonium Hydroxide	Provides buffering capacity and ensures deprotonation of the pyrrolidine ring.
Mobile Phase B	Acetonitrile (HPLC Grade)	Organic modifier.[1]
Flow Rate	1.0 mL/min	Standard flow for 4.6 mm ID.[1]
Column Temp	30°C	Improves mass transfer and reproducibility.[1]
Detection	UV @ 260 nm	Max absorption for the pyridine ring.[1]
Injection Vol	5 - 10 µL	Prevent column overload.

Gradient Program

• 0.0 min: 95% A / 5% B[1]

• 10.0 min: 70% A / 30% B

• 12.0 min: 5% A / 95% B (Wash)[1]

• 15.0 min: 5% A / 95% B

• 15.1 min: 95% A / 5% B (Re-equilibration)

• 20.0 min: End

Sample Preparation (Assay)[1][4][5][6]

• Weigh: Accurately weigh 25 mg of (S)-(-)-Nornicotine Bitartrate.

• Dissolve: Transfer to a 25 mL volumetric flask. Dissolve in Water:Acetonitrile (90:10) . Note: Do not use the high pH buffer as the diluent, as it may cause precipitation if the salt concentration is high. The gradient will adjust the pH on-column.

• Filter: Filter through a 0.22 µm PTFE or Nylon syringe filter into an HPLC vial.

Protocol B: Chiral HPLC (Enantiomeric Purity)[1]

Objective: Determine the Enantiomeric Excess (ee) of (S)-(-)-Nornicotine against the (R)-(+) impurity. Mechanism: Polysaccharide-based stationary phases (Amylose tris(3,5-dimethylphenylcarbamate)) provide cavities that discriminate between the 3D spatial arrangement of the enantiomers.[1]

Chromatographic Conditions

Parameter	Specification	Rationale
Column	Daicel Chiralpak AD-H or Phenomenex Lux Amylose-1 (4.6 x 250 mm, 5 µm)	The "Gold Standard" phase for nicotine-related alkaloids.[1]
Mobile Phase	n-Hexane : Ethanol : Diethylamine (DEA) (90 : 10 : 0.1 v/v/v)	DEA is mandatory. It masks silanols and ensures the alkaloid stays in free-base form for chiral recognition.[1]
Mode	Isocratic	Gradient is not recommended for Normal Phase chiral separations.[1]
Flow Rate	1.0 mL/min
Temp	25°C	Lower temperature often improves chiral resolution ( ).[1]
Detection	UV @ 254 nm

Sample Preparation (Free-Basing Step)

Critical Note: The Bitartrate salt is not soluble in Hexane. You must perform a micro-extraction to analyze the free base.

• Dissolve: Dissolve 10 mg of Nornicotine Bitartrate in 1 mL of 1M NaOH (aq).

• Extract: Add 2 mL of n-Hexane . Cap and vortex vigorously for 30 seconds.

• Separate: Allow layers to separate (or centrifuge).

• Inject: Carefully pipette the top organic layer (Hexane) into the HPLC vial. Inject this directly.

Analytical Workflow Diagram

Figure 2: Parallel workflows for Assay (Direct dissolution) and Chiral Purity (Liquid-Liquid Extraction).[1]

System Suitability & Validation Criteria

To ensure "Trustworthiness," the system must pass these criteria before every run:

For Protocol A (Assay):

• Tailing Factor (

  ): Must be .[1] (If > 1.5, check mobile phase pH; it may have dropped below 9.5).[1]

• Precision: %RSD of peak area for 5 replicate injections

  .

• Resolution (

  ): If monitoring impurities, between Nornicotine and Nicotine (Nicotine elutes after Nornicotine in high pH RP conditions).

For Protocol B (Chiral):

• Resolution (

  ): between (S)-(-)-Nornicotine and (R)-(+)-Nornicotine.

• Selectivity (

  ): .

References

• Phenomenex. "Chiral Separation of Nicotine Enantiomers with Polysaccharide-based Lux 3 µm AMP Column." Application Note. [Link][1]

• McKinney, D. L., & Vansickel, A. (2016).[1][2] "Nicotine Pharmacokinetics and Metabolism." Deranged Physiology. [Link][1]

• Sielc Technologies. "Separation of Nicotine on Newcrom R1 HPLC column." Application Note. [Link]

Sources

• 1. 二水合重酒石酸尼古丁 United States Pharmacopeia (USP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 2. derangedphysiology.com [derangedphysiology.com]

Application Note &amp; Protocol: Enantioselective Synthesis of (S)-Nornicotine from Myosmine

Abstract: This document provides a detailed guide for the enantioselective synthesis of (S)-nornicotine, a key intermediate in the production of synthetic (S)-nicotine and a significant tobacco alkaloid in its own right. We present two primary methodologies, catering to different laboratory capabilities and research goals: a highly selective biocatalytic reduction of myosmine using an imine reductase (IRED) and a classical chemical approach involving racemic reduction followed by diastereomeric salt resolution. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth protocols, mechanistic insights, and comparative data to facilitate the production of enantiopure (S)-nornicotine.

Introduction: The Significance of (S)-Nornicotine and the Synthetic Challenge

(S)-Nornicotine is a naturally occurring tobacco alkaloid and the primary metabolite of nicotine. Its biological activity and toxicological profile are of significant interest in pharmacology and medicinal chemistry. Notably, the stereochemistry at the C2' position of the pyrrolidine ring is crucial for its biological action, with the (S)-enantiomer exhibiting distinct physiological effects. The demand for enantiomerically pure (S)-nornicotine, particularly for the synthesis of synthetic (S)-nicotine free from tobacco-derived impurities, has driven the development of stereoselective synthetic routes.

Myosmine, a structural analog featuring a C=N double bond within the pyrrolidine ring, serves as a readily accessible precursor. The core synthetic challenge lies in the stereoselective reduction of this imine functionality to establish the desired (S)-stereocenter. Traditional chemical reductions of myosmine typically yield a racemic mixture of (R)- and (S)-nornicotine, necessitating a subsequent, often laborious, chiral resolution step.[1][2][3][4]

Modern biocatalysis offers an elegant and highly efficient alternative. Imine reductases (IREDs), a class of NAD(P)H-dependent enzymes, can catalyze the asymmetric reduction of imines with high enantioselectivity.[5][6][7][8] This approach allows for the direct conversion of myosmine to (S)-nornicotine with excellent enantiomeric excess (e.e.), often exceeding 99%.[9] This application note will detail both a state-of-the-art biocatalytic method and a robust chemical reduction-resolution protocol.

Synthetic Strategies Overview

Two primary pathways for the enantioselective synthesis of (S)-nornicotine from myosmine are presented. The choice of method will depend on factors such as the availability of biocatalysts, desired scale, and the required level of enantiopurity.

Figure 2: Schematic of the coupled enzyme system for the biocatalytic reduction of myosmine.

Materials and Reagents

• Myosmine

• Imine Reductase (e.g., NaIRED from Nocardiopsis aiba or a commercially available IRED) [9]* Glucose Dehydrogenase (GDH)

• β-Nicotinamide adenine dinucleotide phosphate (NADP+)

• D-Glucose

• Phosphate buffer solution (PBS), 0.1 M, pH 6.5

• Hydrochloric acid (HCl), 6 M

• Sodium hydroxide (NaOH), 40% solution

• Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE)

• Anhydrous magnesium sulfate (MgSO₄)

Protocol for Biocatalytic Reduction

• Reaction Setup: In a temperature-controlled reaction vessel, prepare a solution containing myosmine (e.g., 10 g/L), D-glucose (e.g., 1.2-1.5 molar equivalents to myosmine), and NADP+ (e.g., 0.1-0.5 mM) in 0.1 M PBS (pH 6.5). [10]2. Enzyme Addition: Add the IRED and GDH enzymes to the reaction mixture. The optimal enzyme loading should be determined empirically but can start in the range of 1-5% (w/w) relative to the substrate.

• Reaction Conditions: Maintain the reaction at a constant temperature (e.g., 30 °C) with gentle agitation for 10-24 hours. [9][10]4. Monitoring: The reaction progress can be monitored by HPLC, observing the disappearance of the myosmine peak and the appearance of the nornicotine peak.

• Work-up and Purification:

  • Once the reaction reaches completion, quench the reaction by acidifying the mixture to pH 1-2 with 6 M HCl and heating to ~60 °C for 30 minutes to precipitate the enzymes. [10][11] * Filter the mixture (e.g., through Celite) to remove the precipitated proteins.

  • Basify the clear filtrate to pH > 11 with a 40% NaOH solution.

  • Extract the aqueous layer multiple times (e.g., 3 x 50 mL for a 100 mL reaction volume) with an organic solvent such as MTBE or DCM. [11] * Combine the organic phases, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield crude (S)-nornicotine.

• Chiral Analysis: Determine the enantiomeric excess of the product using chiral HPLC. A typical method uses a CHIRALPAK IG column with a mobile phase of hexane and ethanol containing 0.2% diethylamine (DEA). [10]

Chemical Reduction and Diastereomeric Resolution

This classic approach involves the non-stereoselective reduction of myosmine to produce racemic nornicotine, followed by resolution of the enantiomers using a chiral resolving agent. [1][3][4]

Rationale and Mechanistic Considerations

The reduction of the myosmine imine can be readily achieved using hydride-donating reagents like sodium borohydride (NaBH₄) or through catalytic hydrogenation. These methods are highly efficient but lack stereocontrol, leading to an approximately 1:1 mixture of (R)- and (S)-nornicotine. The subsequent resolution relies on the principle that diastereomers have different physical properties, including solubility. By reacting the racemic nornicotine with a chiral acid, two diastereomeric salts are formed, which can then be separated by fractional crystallization.

Materials and Reagents

• Myosmine

• Sodium borohydride (NaBH₄)

• Methanol

• Hydrochloric acid

• Sodium hydroxide

• N-lauroyl-(R)-alanine (or another suitable chiral acid like O,O'-dibenzoyl-D-tartaric acid) [1][12]* Methyl tert-butyl ether (MTBE)

• Chloroform

Protocol for Chemical Synthesis and Resolution

Part A: Reduction of Myosmine to (R,S)-Nornicotine

• Reaction Setup: Dissolve myosmine in methanol in a round-bottom flask equipped with a magnetic stirrer and cool the solution in an ice bath (0 °C).

• Addition of Reductant: Slowly add NaBH₄ portion-wise to the cooled solution. The reaction is exothermic and will generate hydrogen gas. Ensure adequate ventilation.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Work-up:

  • Carefully quench the reaction by the slow addition of water.

  • Acidify the mixture with HCl.

  • Remove the methanol under reduced pressure.

  • Basify the remaining aqueous solution with NaOH to pH > 11.

  • Extract the product with an organic solvent (e.g., DCM or MTBE), dry the combined organic layers over MgSO₄, and concentrate to yield racemic nornicotine. Yields of over 90% can be expected. [1][4] Part B: Resolution of (R,S)-Nornicotine

• Salt Formation: Dissolve the racemic nornicotine in a suitable solvent mixture, such as MTBE and chloroform. [1][3]2. Addition of Resolving Agent: Add a solution of N-lauroyl-(R)-alanine (approximately 0.5 molar equivalents) in the same solvent mixture.

• Crystallization: Allow the mixture to stand, possibly with cooling, to induce crystallization of the less soluble diastereomeric salt, ((S)-nornicotine)-(N-lauroyl-(R)-alanine).

• Isolation: Collect the crystals by filtration and wash with a cold solvent.

• Liberation of (S)-Nornicotine:

  • Suspend the isolated diastereomeric salt in water.

  • Basify the suspension to pH > 11 with NaOH to liberate the free base.

  • Extract the (S)-nornicotine with an organic solvent.

  • Dry and concentrate the organic extracts to yield enantiomerically enriched (S)-nornicotine.

• Enantiomeric Purity Assessment: The e.e. can be determined by chiral HPLC as described previously. This method can yield (S)-nornicotine with up to 92% e.e. in a single crystallization. [1][3]

Results and Data Summary

The following table summarizes the typical outcomes for the two described methods, allowing for a direct comparison of their efficacy.

Parameter	Biocatalytic Reduction (IRED/GDH)	Chemical Reduction & Resolution
Starting Material	Myosmine	Myosmine
Key Reagents	IRED, GDH, NADP+, Glucose	NaBH₄, N-lauroyl-(R)-alanine
Typical Yield	>70% (isolated) [11]	>90% (reduction step) [1][4]
Enantiomeric Excess (e.e.)	>99% [9][13]	Up to 92% (after one crystallization) [1][3]
Process Complexity	Moderate (enzyme handling)	High (multi-step, crystallization)
Environmental Impact	Low (mild, aqueous conditions)	Moderate (solvents, reagents)

Conclusion and Best Practices

Both biocatalytic and chemical resolution methods offer viable pathways for the enantioselective synthesis of (S)-nornicotine from myosmine.

• For the highest enantioselectivity and a greener process, the biocatalytic route using an imine reductase is unequivocally superior. [9][11][14]The direct formation of the desired enantiomer in high purity simplifies downstream processing and avoids the loss of 50% of the material inherent in classical resolution. The primary considerations for this method are the initial cost and availability of the enzymes.

For all procedures, it is critical to perform final product analysis not only by chiral HPLC to confirm enantiomeric purity but also by standard techniques such as NMR and MS to verify chemical identity and purity.

References

• Efficient Method of (S)-Nicotine Synthesis. MDPI. Available at: [Link]

• Efficient Method of (S)-Nicotine Synthesis. PMC - NIH. Available at: [Link]

• Total enantioselective synthesis of (S)-Nicotine. University of Angers. Available at: [Link]

• Efficient Method of (S)-Nicotine Synthesis. PubMed. Available at: [Link]

• (PDF) Efficient Method of (S)-Nicotine Synthesis. ResearchGate. Available at: [Link]

• Computational Study of Mechanism and Enantioselectivity of Imine Reductase from Amycolatopsis orientalis. PMC - NIH. Available at: [Link]

• Process for the preparation of (s)-nicotin from myosmine. Google Patents.

• Reprogramming Imine Reductases for Enantioselective Reduction of Electron-Rich Enamides. JACS Au - ACS Publications. Available at: [Link]

• Process for the preparation of (s)-nicotin from myosmine. Google Patents.

• nornicotine. SSRN. Available at: [Link]

• Process for the preparation of (s)-nicotin from myosmine. Google Patents.

• Development of Imine Reductases and Reductive Aminases for Chiral Amine Synthesis. Research Explorer - The University of Manchester. Available at: [Link]

• (PDF) A general procedure for the enantioselective synthesis of the minor tobacco alkaloids nornicotine, anabasine, and anatabine. ResearchGate. Available at: [Link]

• Enzyme helps photoredox get enantioselective. Chemistry World. Available at: [Link]

• Efficient Synthesis of (S)-Nornicotine using Co-Immobilized IRED and GDH in Batch and Continuous Flow Reaction Systems. Organic Process Research & Development - ACS Publications. Available at: [Link]

• Method for asymmetric synthesis of (S) -nicotine. Google Patents.

• (PDF) Enantioselectivity of imine reductase enzymes in the asymmetric synthesis of cyclic amines. ResearchGate. Available at: [Link]

• Reaction of the Tobacco Alkaloid Myosmine with Hydrogen Peroxide. ResearchGate. Available at: [Link]

• Exploiting Imine Reductases and Amine Oxidases for the Synthesis of Chiral N-Containing Compounds. Research Explorer - The University of Manchester. Available at: [Link]

• Tailored Catalysts Based on Polymers of Intrinsic Microporosity for Asymmetric Aza-Henry Reaction of Pyrazolinone Ketimines in Batch and Flow. PMC - NIH. Available at: [Link]

• Reaction of the tobacco alkaloid myosmine with hydrogen peroxide. PubMed. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Efficient Method of (S)-Nicotine Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Efficient Method of (S)-Nicotine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Computational Study of Mechanism and Enantioselectivity of Imine Reductase from Amycolatopsis orientalis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. research.manchester.ac.uk [research.manchester.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. papers.ssrn.com [papers.ssrn.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. EP3653617B1 - Process for the preparation of (s)-nicotin from myosmine - Google Patents [patents.google.com]
• 12. CN113979993A - Method for asymmetric synthesis of (S) -nicotine - Google Patents [patents.google.com]
• 13. EP3653617A1 - Process for the preparation of (s)-nicotin from myosmine - Google Patents [patents.google.com]
• 14. WO2020098978A1 - Process for the preparation of (s)-nicotin from myosmine - Google Patents [patents.google.com]

Precision Preparation and Validation of (S)-(-)-Nornicotine Bitartrate Standard Solutions

Application Note: AN-NORN-026

Part 1: Executive Summary & Scientific Context

Introduction

(S)-(-)-Nornicotine [CAS: 494-97-3 (free base)] is a minor tobacco alkaloid and a major metabolite of nicotine. Unlike nicotine, nornicotine is a secondary amine, making it significantly more reactive and prone to nitrosation to form N-nitrosonornicotine (NNN), a potent carcinogen.

While often supplied as a hygroscopic liquid free base, the bitartrate salt form is increasingly utilized in reference standards due to its superior solid-state stability and ease of handling during gravimetric operations. However, the use of the salt introduces a critical variable: Stoichiometry .

The "Bitartrate" Stoichiometry Trap

Commercial "Nornicotine Bitartrate" is frequently supplied as a 1:2 complex (Nornicotine : Tartaric Acid), resulting in a molecular weight of approximately 448.4 g/mol , significantly higher than the expected 1:1 salt (~298 g/mol ). Failure to account for this specific stoichiometry in the Free Base Equivalent (FBE) calculation will result in a standard solution that is under-concentrated by ~33%, compromising quantitative accuracy.

Physicochemical Profile

Property	(S)-(-)-Nornicotine (Free Base)	(S)-(-)-Nornicotine Bitartrate (Salt)
CAS Number	494-97-3	5955-03-3 (or specific salt CAS)
Molecular Weight	148.21 g/mol	Variable (Typically ~448.39 g/mol for 1:2 salt)
Physical State	Hygroscopic Oily Liquid	Crystalline Solid
Stability	Oxidation/Nitrosation Prone	Stable (if desiccated)
Solubility	Water, Methanol, Chloroform	Water, Methanol

Part 2: Detailed Protocol

Materials and Equipment

• Analyte: (S)-(-)-Nornicotine Bitartrate (Must verify CoA for Purity and Stoichiometry).

• Solvent: LC-MS Grade Methanol (Preferred for stability and solubility).

• Balance: Analytical balance readable to 0.01 mg (e.g., Mettler Toledo XPR).

• Glassware: Class A Volumetric Flasks (Amber glass to prevent photo-degradation).

• Safety: Nitrile gloves, lab coat, fume hood (Nornicotine is toxic and a skin irritant).

Critical Calculation: Free Base Equivalent (FBE)

Before weighing, you must calculate the Mass of Salt (

) required to achieve the target concentration of the Free Base ( ).

Formula:

Example Calculation:

• Target: 10 mL of 1.0 mg/mL (S)-Nornicotine (Free Base).

• MW Base: 148.21 g/mol .

• MW Salt (from CoA): 448.39 g/mol (Assuming 1:2 salt).

• Purity: 99.5%.

Note: If you weighed 30.40 mg of salt, the actual concentration of the salt is 3.04 mg/mL, but the concentration of the active nornicotine is exactly 1.0 mg/mL.

Preparation Workflow

• Equilibration: Allow the standard vial to reach room temperature in a desiccator to prevent condensation (nornicotine salts are hygroscopic).

• Weighing:

  • Place a weighing boat on the balance and tare.

  • Weigh exactly the calculated

    (e.g., 30.40 mg). Record the exact weight to 0.01 mg for correction.

• Dissolution:

  • Transfer the solid into a 10 mL Amber Volumetric Flask .

  • Rinse the weighing boat 3x with Methanol, adding rinses to the flask.

  • Fill the flask to ~80% volume with Methanol.

  • Sonicate for 5 minutes. Ensure no crystals remain (check against light).

  • Dilute to volume (QS) with Methanol.

  • Invert 10x to mix.

• Storage:

  • Transfer to amber LC vials with PTFE-lined caps.

  • Store at -20°C (Stable for 3 months) or -80°C (Stable for 12 months).

Part 3: Quality Assurance & Validation

Verification Method (HPLC-UV)

Do not assume the preparation is perfect. Validate the stock solution against an independent reference standard (e.g., a certified ampoule from Cerilliant/Sigma).

• Column: C18 (e.g., Waters XBridge), 150mm x 4.6mm, 3.5 µm.

• Mobile Phase: 10 mM Ammonium Acetate (pH 10) : Acetonitrile (90:10). High pH is required to keep nornicotine in free base form for good peak shape.

• Detection: UV @ 260 nm.

• Acceptance Criteria: The calculated concentration must be within ±5% of the independent check standard.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Recovery (<90%)	Incorrect Stoichiometry used in Calc.	Check CoA.[1][2] Did you use 1:1 MW instead of 1:2?
Peak Tailing	Secondary amine interaction with silanols.	Use high pH buffer (pH > 9.5) or TEA modifier.
Extra Peaks	Oxidation or Nitrosation.	Use fresh Methanol; ensure water is <0.1%.

Part 4: Visualization (Workflow)

Caption: Decision logic for Nornicotine Bitartrate preparation, emphasizing the critical stoichiometry check.

Part 5: References

• National Institute of Standards and Technology (NIST). Nornicotine Mass Spectrum and Chemical Data. NIST Chemistry WebBook, SRD 69. [Link]

Sources

• 1. Products a-z — PharmaSynth [pharmasynth.eu]
• 2. alfa-chemistry.com [alfa-chemistry.com]

GC-MS Analysis of Nornicotine and its Derivatives in Biological Fluids: A Validated Protocol

An Application Note for Drug Development Professionals, Researchers, and Scientists

Abstract: This application note provides a comprehensive and validated protocol for the quantitative analysis of nornicotine and its derivatives in biological fluids using Gas Chromatography-Mass Spectrometry (GC-MS). Nornicotine, a primary metabolite of nicotine and a minor tobacco alkaloid, is a critical biomarker for assessing tobacco use and understanding nicotine metabolism.[1][2][3][4] This guide offers detailed, step-by-step methodologies for sample preparation from various biological matrices, instrument setup, and data analysis, designed to ensure accuracy, sensitivity, and reproducibility in a research or clinical setting.

Introduction: The Significance of Nornicotine Monitoring

Nornicotine is a significant alkaloid found in tobacco and is also the primary metabolic product of nicotine demethylation in humans.[1][5] Its presence and concentration in biological fluids such as urine, blood, and saliva serve as a reliable indicator of tobacco exposure.[2][6] Unlike cotinine, which is the most common biomarker for nicotine exposure, nornicotine provides additional insights. The ratio of nornicotine to other metabolites can be influenced by genetic factors, offering potential avenues for research into nicotine dependence and metabolism.

Gas Chromatography-Mass Spectrometry (GC-MS) is the gold standard for this analysis, offering unparalleled selectivity and sensitivity.[4][6][7] The chromatographic separation provided by the GC, coupled with the definitive identification capabilities of the MS, allows for the accurate quantification of nornicotine, even in complex biological matrices. This protocol is designed to be a self-validating system, incorporating internal standards and rigorous quality control to ensure the trustworthiness of every result.

Materials and Reagents

Chemicals and Standards

• Nornicotine (certified reference material)

• Nornicotine-d4 (Deuterated Nornicotine, Internal Standard)[3]

• Methapyriline (alternative Internal Standard)[1]

• Trifluoroacetic anhydride (TFAA, Derivatizing Agent)[5]

• Isobutyl chloroformate (alternative Derivatizing Agent)[8]

• Dichloromethane (DCM, HPLC grade)[5][6]

• Methyl tert-butyl ether (MTBE, HPLC grade)[3]

• Methanol (HPLC grade)[7]

• Sodium Hydroxide (NaOH)

• Sodium Phosphate (monobasic and dibasic) for buffer preparation[1]

• Sodium Sulfate (anhydrous)

• Helium (99.999% purity)

Labware and Equipment

• Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

• Autosampler

• Solid Phase Extraction (SPE) or Micro-Extraction by Packed Sorbent (MEPS) cartridges[1][7]

• SPE Vacuum Manifold

• Nitrogen Evaporator

• Centrifuge

• Vortex Mixer

• Analytical Balance

• Glass test tubes (15 mL)

• GC Vials with inserts (2 mL)

• Pipettes and precision tips

Sample Preparation: The Key to Accurate Quantification

The goal of sample preparation is to isolate nornicotine from interfering matrix components. The choice of method depends on the sample volume, required throughput, and available equipment. An internal standard (e.g., Nornicotine-d4) must be added at the beginning of the process to correct for any analyte loss during extraction and analysis.[3]

Workflow Overview

Caption: Overview of sample preparation from biological fluid to GC-MS injection.

Protocol 1: Liquid-Liquid Extraction (LLE)

This classic method offers high recovery but is more labor-intensive.

• Aliquot: Pipette 1.0 mL of the biological sample (e.g., urine, plasma) into a 15 mL glass tube.

• Spike: Add 50 µL of the internal standard working solution (e.g., 1 µg/mL Nornicotine-d4).

• Alkalinize: Add 200 µL of 2N NaOH to raise the pH > 10. This ensures nornicotine is in its neutral, free-base form, which enhances its solubility in organic solvents. Vortex for 30 seconds.

• Extract: Add 5 mL of dichloromethane (DCM). Cap and vortex vigorously for 2 minutes.

• Separate: Centrifuge at 3000 x g for 5 minutes to separate the organic and aqueous layers.

• Collect: Carefully transfer the lower organic layer (DCM) to a clean tube.

• Evaporate: Evaporate the DCM to dryness under a gentle stream of nitrogen at 40°C.

• Proceed to Step 3.4 (Derivatization).

Protocol 2: Solid-Phase Extraction (SPE)

SPE offers cleaner extracts and is more amenable to automation.[1]

• Aliquot & Spike: Prepare the sample as in steps 1 & 2 of the LLE protocol.

• Alkalinize & Dilute: Add 200 µL of 2N NaOH, vortex, and then add 2 mL of a pH 6.0 phosphate buffer.[1]

• Condition Column: Condition a mixed-mode SPE cartridge by washing sequentially with 3 mL of methanol and 3 mL of pH 6.0 phosphate buffer. Do not let the sorbent go dry.

• Load Sample: Load the prepared sample onto the SPE cartridge. Allow it to pass through slowly (1-2 mL/min).

• Wash: Wash the cartridge with 3 mL of deionized water, followed by 3 mL of 20% methanol in water to remove polar interferences. Dry the cartridge under vacuum for 5 minutes.

• Elute: Elute the nornicotine and internal standard with 3 mL of a freshly prepared mixture of dichloromethane/isopropanol/ammonium hydroxide (80:20:2 v/v/v).

• Evaporate: Collect the eluate and evaporate to dryness under nitrogen at 40°C.

• Proceed to Step 3.4 (Derivatization).

Derivatization

Derivatization is a crucial step to improve the volatility and thermal stability of nornicotine, leading to better peak shape and sensitivity in GC. Trifluoroacetic anhydride (TFAA) is a common choice.[5]

• Reagent Addition: To the dried extract, add 50 µL of ethyl acetate and 50 µL of TFAA.

• React: Cap the tube and heat at 60°C for 30 minutes.

• Dry: Evaporate the excess derivatizing agent under a stream of nitrogen.

• Reconstitute: Reconstitute the final residue in 100 µL of a suitable solvent (e.g., ethyl acetate or toluene). Vortex for 30 seconds.

• Transfer: Transfer the solution to a GC autosampler vial for analysis.

GC-MS Instrumentation and Analysis

The following parameters provide a robust starting point and should be optimized for your specific instrument.

GC-MS Analytical Workflow

Caption: The path of the analyte from injection to data acquisition in the GC-MS system.

Instrument Conditions

Parameter	Recommended Setting	Rationale
GC System
GC Column	DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness[7][9]	A robust, general-purpose column providing good separation for this class of compounds.
Injection Mode	Splitless (1 min)[10][11]	Maximizes the transfer of analyte onto the column, essential for trace-level analysis.
Injector Temperature	280°C[7]	Ensures rapid and complete vaporization of the derivatized analyte without thermal degradation.
Carrier Gas	Helium at 1.2 mL/min (constant flow)[10][11]	Inert gas that provides good chromatographic efficiency.
Oven Program	50°C hold for 1 min, ramp at 15°C/min to 200°C, then ramp at 20°C/min to 300°C, hold for 2 min[7]	The temperature ramp separates analytes based on their boiling points and interaction with the stationary phase.
MS System
Ionization Mode	Electron Impact (EI) at 70 eV[7][12]	Standard, energetic ionization that produces reproducible fragmentation patterns for library matching.
Ion Source Temp	230°C[9]	Prevents condensation of analytes while minimizing thermal degradation.
Quadrupole Temp	150°C[9]	Maintains ion trajectory and prevents contamination of the mass filter.
Acquisition Mode	Selected Ion Monitoring (SIM)[1][6]	Increases sensitivity and selectivity by monitoring only specific ions characteristic of the target analytes.

SIM Ion Selection

For quantitative analysis, specific ions for the derivatized nornicotine and the internal standard are monitored. The most abundant, unique ion is used for quantification (Quantifier), while others are used for confirmation (Qualifiers). Note: These m/z values will depend on the derivatizing agent used. The following are hypothetical examples for a TFAA derivative.

Compound	Role	Quantifier Ion (m/z)	Qualifier Ions (m/z)
Nornicotine-TFA	Analyte	244	117, 94
Nornicotine-d4-TFA	Int. Std.	248	121, 98

Data Analysis and Quantification

• Calibration: Prepare a set of calibration standards (typically 5-7 levels) in a clean matrix (e.g., drug-free urine) and process them alongside the unknown samples.

• Curve Generation: Plot the peak area ratio (Analyte Area / Internal Standard Area) against the nominal concentration of the calibrators. A linear regression with a weighting factor (e.g., 1/x) is typically used. The correlation coefficient (r²) should be ≥0.995.[6]

• Quantification: The concentration of nornicotine in unknown samples is calculated from their peak area ratio using the regression equation from the calibration curve.

• Validation: The method should be validated to establish its linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision (within-day and between-day).[6][7][9] The relative standard deviation for quality control samples should be less than 15%.[6]

References

• (2017). Validation of GC-MS Method for Determination of Nicotine and Cotinine in Plasma and Urine. ResearchGate. Available at: [Link]

• (n.d.). Mass spectrum of isobutyl chloroformate derivative of nornicotine or.... ResearchGate. Available at: [Link]

• (n.d.). Analysis of Nicotine Alkaloids and Impurities in Liquids for e-Cigarettes by LC–MS, GC–MS, and ICP-MS. UniTo. Available at: [Link]

• (n.d.). SIMPLE AND RAPID ASSAY METHOD FOR SIMULTANEOUS QUANTIFICATION OF URINARY NICOTINE AND COTININE USING MICRO-EXTRACTION BY PACKED SORBENT AND GAS CHROMATOGRAPHY-MASS SPECTROMETRY. PMC. Available at: [Link]

• (n.d.). NICOTINE and COTININE by SOLID PHASE EXTRACTION. NYC Office of Chief Medical Examiner. Available at: [Link]

• (2006). Determination of Nicotine and Cotinine in Urine by Headspace Solid Phase Microextraction Gas Chromatography with Mass Spectrometric Detection. Available at: [Link]

• (2015). Development and validation of a GC–MS method for nicotine detection in Calliphora vomitoria (L.) (Diptera: Calliphoridae). ResearchGate. Available at: [Link]

• (2020). Analysis of Nicotine Alkaloids and Impurities in Liquids for e-Cigarettes by LC–MS, GC–MS, and ICP-MS. LCGC International. Available at: [Link]

• (n.d.). NICOTINE DETERMINATION FROM TABACCO BY GC/MS. Farmacia Journal. Available at: [Link]

• (n.d.). Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers' urine by high throughput liquid chromatography mass spectrometry. PMC. Available at: [Link]

• (2008). Enantiomeric analysis of anatabine, nornicotine and anabasine in commercial tobacco by multi-dimensional gas chromatography and mass spectrometry. PubMed. Available at: [Link]

• (n.d.). Application of GC-MS/MS for the Analysis of Tobacco Alkaloids in Cigarette Filler and Various Tobacco Species. PMC. Available at: [Link]

• (2023). Simultaneous Measurement and Distribution Analysis of Urinary Nicotine, Cotinine, Trans-3′-Hydroxycotinine, Nornicotine, Anabasine, and Total Nicotine Equivalents in a Large Korean Population. MDPI. Available at: [Link]

Sources

• 1. nyc.gov [nyc.gov]
• 2. Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers’ urine by high throughput liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Application of GC-MS/MS for the Analysis of Tobacco Alkaloids in Cigarette Filler and Various Tobacco Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Enantiomeric analysis of anatabine, nornicotine and anabasine in commercial tobacco by multi-dimensional gas chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. SIMPLE AND RAPID ASSAY METHOD FOR SIMULTANEOUS QUANTIFICATION OF URINARY NICOTINE AND COTININE USING MICRO-EXTRACTION BY PACKED SORBENT AND GAS CHROMATOGRAPHY-MASS SPECTROMETRY - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. farmaciajournal.com [farmaciajournal.com]
• 10. iris.unito.it [iris.unito.it]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. acta-arhiv.chem-soc.si [acta-arhiv.chem-soc.si]

Using (S)-(-)-Nornicotine bitartrate in smoking cessation research

Application Note: (S)-(-)-Nornicotine Bitartrate in Smoking Cessation Research

Executive Summary

While nicotine is the primary reinforcing agent in tobacco, its major metabolite, (S)-(-)-nornicotine , is increasingly recognized as a critical variable in smoking cessation failure. Unlike nicotine, nornicotine accumulates in the brain due to a longer half-life and acts as a partial agonist at

nicotinic acetylcholine receptors (nAChRs).

This guide provides high-fidelity protocols for using (S)-(-)-nornicotine bitartrate to model "metabolic resistance" in cessation therapies. It addresses the specific challenges of salt stoichiometry, solution stability, and the unique safety hazard of nitrosamine formation (NNN).

Part 1: Chemical Profile & Critical Handling

Researchers often fail to account for the specific stoichiometry of the bitartrate salt, leading to under-dosing.

Compound Specifications

Property	Specification	Notes
Compound Name	(S)-(-)-Nornicotine Bitartrate	Salt form is preferred for stability over the hygroscopic free base.
CAS Number	494-97-3 (Free Base)	Ensure CoA specifies the salt form.
Stoichiometry	1:2 (Base:Tartrate)	Critical: Most commercial bitartrate salts are 1:2.
MW (Free Base)	148.21 g/mol	Active moiety.
MW (Salt)	~448.38 g/mol	Based on 1:2 ratio ( ).
Solubility	Water (>50 mg/mL), DMSO	Highly soluble; pH dependent.

The "Salt Factor" Calculation

To deliver a specific dose of the active nornicotine base, you must apply a correction factor.

• Formula:

• Calculation:

• Application: To administer 1.0 mg/kg of nornicotine (base), you must weigh 3.02 mg/kg of the bitartrate salt.

Expert Insight: Always verify the specific stoichiometry on your vendor's Certificate of Analysis (CoA). Some custom syntheses may yield a 1:1 tartrate (MW ~298.2), changing the factor significantly.

Part 2: Mechanistic Rationale (The "Silent Accumulator")

Nornicotine is generated via N-demethylation of nicotine by CYP2A6 (and CYP2B6). In smoking cessation models, it presents a unique challenge:

• Accumulation: It has a half-life ~3x longer than nicotine in rodents and humans.

• Partial Agonism: It maintains activation of

  nAChRs even after nicotine clearance, potentially masking withdrawal symptoms or maintaining receptor desensitization.

• Aberrant Learning: Nornicotine induces Long-Term Potentiation (LTP) in the Ventral Tegmental Area (VTA), reinforcing drug-associated memories.

Visualization: The CYP2A6-Nornicotine Accumulation Pathway

Caption: Metabolic conversion of nicotine to nornicotine, highlighting brain accumulation and receptor activation.

Part 3: Experimental Protocols

Protocol A: Preparation of Injectable Solutions (Self-Validating)

Purpose: Create a stable, pH-balanced solution for SC or IP injection in rodents.

Materials:

• (S)-(-)-Nornicotine Bitartrate[1]

• Sterile Saline (0.9% NaCl)

• 0.1N NaOH (for pH adjustment)

• Syringe filters (0.22 µm, PES membrane)

Step-by-Step:

• Calculate Mass: Target concentration (Base) = 3.0 mg/mL.

  • Weigh:

    of bitartrate salt.

• Dissolution: Dissolve the salt in 90% of the final volume of sterile saline. Vortex until clear.

• pH Adjustment (Critical Step):

  • The bitartrate salt is acidic in solution.

  • Measure pH. It will likely be < 4.0.

  • Slowly add 0.1N NaOH dropwise while stirring to adjust pH to 7.2 – 7.4 .

  • Why? Injecting acidic solutions causes local tissue necrosis and alters absorption kinetics (bioavailability).

• Final Volume: Bring to final volume with saline.

• Filtration: Pass through a 0.22 µm syringe filter into a sterile, amber glass vial (nornicotine is light-sensitive).

• Validation: Check UV absorbance or HPLC against a standard curve to verify final concentration after filtration.

Protocol B: In Vivo Accumulation Model (Rat)

Purpose: To mimic the accumulation of nornicotine seen in chronic smokers.

Workflow Visualization:

Caption: Workflow for establishing steady-state nornicotine levels using osmotic minipumps.

Methodology:

• Anesthesia: Isoflurane induction (3-4%).

• Implantation: Implant Alzet osmotic minipumps subcutaneously (dorsal flank).

  • Dose: 3-6 mg/kg/day (base) is required to mimic heavy smoker levels due to rapid rodent metabolism.

• Timeline: Allow 5-7 days for steady-state plasma levels.

• Sampling: Collect tail vein blood at Day 7.

• Terminal Endpoint: At Day 14, collect brain tissue (striatum, hippocampus).

  • Key Metric: Calculate the Brain-to-Plasma ratio . Nornicotine should show a ratio > 1.0, confirming accumulation.

Part 4: Safety & Toxicology (The NNN Hazard)

Warning: (S)-(-)-Nornicotine is a secondary amine. In the presence of nitrosating agents (e.g., nitrites in food, saliva, or impure solvents), it readily converts to N-Nitrosonornicotine (NNN) , a potent carcinogen.

Safety Protocol:

• Solvent Purity: Use HPLC-grade water/saline free of nitrates/nitrites.

• Fresh Prep: Do not store aqueous solutions for >24 hours, even at 4°C. Spontaneous nitrosylation can occur over time.

• Glycation: Nornicotine reacts with glucose/aldehydes (Maillard reaction). Avoid dissolving in dextrose/glucose solutions; use Saline only.

References

• Benowitz, N. L., et al. (2009). "Nicotine Chemistry, Metabolism, Kinetics and Biomarkers."[2][3] Handb Exp Pharmacol, 192: 29–60. Link

• Dwoskin, L. P., et al. (2001). "Nornicotine: a metabolite of nicotine with active pharmacological properties."[4] J Pharmacol Exp Ther, 298(2): 395-402. Link

• Middleton, L. S., et al. (2007). "Nornicotine accumulation in smokers and its possible role in smoking cessation." Biochem Pharmacol, 74(11): 1617-25.

• Desai, R. I., et al. (2010). "Kinetics of brain nicotine accumulation in dependent and nondependent smokers assessed with PET and cigarettes containing 11C-nicotine." PNAS, 107(10): 4482-4487. Link

• PharmaSynth. "(S)-(-)-Nornicotine bitartrate Product Specifications." Link

Sources

• 1. Products a-z — PharmaSynth [pharmasynth.eu]
• 2. ClinPGx [clinpgx.org]
• 3. Disposition Kinetics and Metabolism of Nicotine and Cotinine in African American smokers: Impact of CYP2A6 Genetic Variation and Enzymatic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ≥98% (TLC), Nicotinic acetylcholine receptor agonist, liquid | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols for the Formulation of Nornicotine Bitartrate for Animal Administration

Introduction: The Rationale for Precise Nornicotine Formulation

Nornicotine, a primary metabolite of nicotine and a naturally occurring tobacco alkaloid, is a critical compound in neuroscience and addiction research.[1][2][3] As an agonist of nicotinic acetylcholine receptors (nAChRs), it is frequently investigated for its role in tobacco dependence, its own reinforcing effects, and its potential as a therapeutic agent for smoking cessation.[1][4][5][6]

The transition from in vitro characterization to in vivo animal studies introduces significant complexity. The biological response to nornicotine is critically dependent on the dose, route of administration, and bioavailability, all of which are governed by the formulation. An improper formulation can lead to erroneous or irreproducible results due to issues such as poor solubility, compound degradation, or adverse site reactions in the animal model.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to prepare stable, sterile, and physiologically compatible nornicotine bitartrate solutions for administration in animal models. By explaining the causality behind experimental choices and grounding protocols in established best practices, this document aims to ensure scientific integrity and support the generation of reliable, high-quality preclinical data.

Physicochemical Profile: Nornicotine Bitartrate

Understanding the fundamental properties of nornicotine bitartrate is the cornerstone of successful formulation development. The bitartrate salt form is often used in research and pharmaceutical applications due to its enhanced stability and solubility compared to the free base.[2][7][8]

Property	Data	Source(s)
Chemical Name	(S)-3-(Pyrrolidin-2-yl)pyridine bitartrate	[9]
CAS Number	494-97-3 (free base)	[9]
Molecular Formula	C₉H₁₂N₂ · 2C₄H₆O₄	[9]
Molecular Weight	~448.4 g/mol (anhydrous)	[9]
Nornicotine (Free Base) MW	148.2 g/mol	[1][10]
Appearance	White to pale yellow crystalline powder	[11]
Solubility	Highly soluble in water. Soluble in DMSO and Ethanol.	[1][7]
Stability	The salt form provides superior stability over the free base.[2][7] Stable for ≥ 4 years when stored properly.[1]	[1][2][7]

Note: The exact molecular weight may vary if using a hydrated form (e.g., dihydrate). Always refer to the manufacturer's Certificate of Analysis (CoA) for the specific lot number.

Pre-Formulation Imperatives: Designing a Biocompatible Vehicle

The ideal formulation is often the simplest, consisting of the active pharmaceutical ingredient (API) in a sterile, biocompatible vehicle.[12] The goal is to deliver the compound effectively without inducing confounding physiological effects from the formulation itself.

Vehicle Selection

The choice of solvent, or vehicle, is dictated by the route of administration and the solubility of the test article.

• Aqueous Vehicles (Recommended for Parenteral Routes): Given the high water solubility of nornicotine bitartrate, sterile, isotonic solutions are the preferred choice.[7]

  • 0.9% Sodium Chloride (Sterile Saline): This is the most common and highly recommended vehicle. It is isotonic, minimizing osmotic stress and irritation at the injection site.[13][14]

  • Phosphate-Buffered Saline (PBS): PBS is also an excellent choice as it is isotonic and buffered to a physiological pH.

  • Sterile Water for Injection: While usable, it is hypotonic and can cause cell lysis and pain, particularly with larger injection volumes. Its use should be carefully considered and is often reserved for dilution of stock solutions.[15]

pH and Osmolality: The Key to Tolerability

The pH of an injectable solution is a critical parameter for animal welfare and data integrity.

• Causality of pH: Solutions with a pH outside the physiological range (ideally 6.8-7.4) can cause significant pain, inflammation, and tissue necrosis, especially for subcutaneous (SC) and intramuscular (IM) injections.[13][16][17][18] This can create a confounding stress response in the animal, potentially impacting experimental outcomes. The order of tolerance for non-neutral pH is generally Oral > IV > IM > SC > IP.[18]

• Recommendation: Always measure the pH of the final formulation and adjust to a near-neutral pH (~7.4) using dilute sterile solutions of NaOH or HCl.[14]

Sterility: A Non-Negotiable Requirement

Parenteral administration bypasses the body's primary physical defenses. Therefore, all injectable solutions must be sterile to prevent infection, abscess formation, and systemic inflammatory responses.[13][19][20]

• Sterilization Method: For heat-labile compounds like nornicotine, sterilization by filtration is the required method.[21][22] Using a 0.22 µm sterile syringe filter will effectively remove bacteria.[23] Autoclaving (moist heat sterilization) is not suitable as it can lead to the degradation of the compound.[21]

Experimental Protocol: Preparation of Nornicotine Bitartrate for Parenteral Administration

This protocol details the preparation of a 100 mL stock solution of nornicotine bitartrate at a concentration of 1.0 mg/mL (as free base) in sterile saline, intended for subsequent dilution to final dosing concentrations.

Materials and Equipment

• Nornicotine Bitartrate powder (confirm salt form from CoA)

• Pharmaceutical-grade 0.9% Sodium Chloride for Injection, USP

• Sterile Water for Injection, USP

• 0.1 N NaOH and 0.1 N HCl (sterile, for pH adjustment)

• Calibrated analytical balance

• Sterile 100 mL volumetric flask

• Sterile serological pipettes and pipette aid

• Sterile conical tubes (50 mL)

• pH meter or sterile pH strips

• Magnetic stirrer and stir bars

• Sterile 0.22 µm syringe filters

• Sterile Luer-Lok syringes

• Sterile, sealed serum vials for storage

• 70% ethanol for disinfection

Step 1: Pre-Calculation with Salt Correction Factor

Objective: To calculate the mass of nornicotine bitartrate powder required to achieve a desired concentration of the active nornicotine free base.

Causality: The bitartrate salt adds significant mass to the compound. Failing to correct for this will result in a lower-than-intended dose of the active moiety being administered, compromising the accuracy of the study.

• Determine the Correction Factor:

  • Correction Factor = (Molecular Weight of Nornicotine Free Base) / (Molecular Weight of Nornicotine Bitartrate)

  • Using the values from Table 2.0:

  • Correction Factor = 148.2 g/mol / 448.4 g/mol ≈ 0.3305

  • This means that only ~33% of the powder's mass is active nornicotine.

• Calculate Required Mass:

  • Target Concentration: 1.0 mg/mL (as free base)

  • Total Volume: 100 mL

  • Total Free Base Needed: 1.0 mg/mL * 100 mL = 100 mg

  • Mass of Nornicotine Bitartrate to Weigh: (Total Free Base Needed) / (Correction Factor)

  • Mass to Weigh: 100 mg / 0.3305 = 302.57 mg

Step 2: Formulation Procedure

This procedure must be performed using aseptic technique, ideally within a laminar flow hood or biological safety cabinet.

• Preparation: Disinfect the work surface and all external packaging with 70% ethanol.

• Weighing: Accurately weigh 302.6 mg of nornicotine bitartrate powder using a calibrated analytical balance and sterile weigh paper or boat.

• Initial Dissolution: Aseptically transfer the powder into a sterile 100 mL volumetric flask. Add approximately 80 mL of sterile 0.9% Sodium Chloride. Add a sterile magnetic stir bar and place the flask on a stir plate. Stir at a low-to-medium speed until the powder is completely dissolved. The solution should be clear and free of particulates.

• pH Measurement and Adjustment:

  • Aseptically transfer a small aliquot of the solution to a sterile conical tube for pH measurement.

  • Measure the pH. Tartrate salts of alkaloids typically produce acidic solutions.

  • If the pH is outside the 7.2-7.6 range, adjust it dropwise using sterile 0.1 N NaOH (to increase pH) or 0.1 N HCl (to decrease pH).[16] Mix thoroughly after adding each drop and re-measure the pH.

  • Causality: This step is crucial to prevent injection site irritation and ensure animal welfare.[13][16]

• Bringing to Final Volume (QS): Once the pH is adjusted, carefully add sterile 0.9% Sodium Chloride to the volumetric flask until the bottom of the meniscus reaches the 100 mL mark (Quantum Satis or 'QS'). Cap and invert the flask several times to ensure a homogenous solution.

• Sterilization and Storage:

  • Draw the solution into a large sterile syringe.

  • Attach a sterile 0.22 µm syringe filter to the syringe outlet.

  • Disinfect the rubber septum of a sterile, evacuated storage vial with 70% ethanol.[15][24]

  • Carefully filter the solution into the sterile vial. This action both sterilizes the formulation and removes any potential micro-precipitates.[14][23]

  • Label the vial clearly with:

    • Name of Compound: Nornicotine Bitartrate

    • Concentration: 1.0 mg/mL (as free base)

    • Vehicle: 0.9% Sterile Saline

    • Preparation Date

    • Expiration Date (typically 30 days unless stability data indicates otherwise)[23]

    • Initials of the preparer

• Storage: Store the stock solution protected from light at 2-8°C.

Formulation Workflow Diagram

Caption: Workflow for preparing a sterile nornicotine bitartrate solution.

Quality Control and Validation

A prepared protocol is only trustworthy if it is validated.[25] Performing quality control (QC) checks ensures the formulation is accurate and stable, safeguarding the integrity of the entire animal study.

Concentration Verification

It is highly recommended to verify the concentration of the stock solution.

• UV-Vis Spectrophotometry: A relatively simple and rapid method. A standard curve of known nornicotine bitartrate concentrations should be prepared, and the absorbance of the prepared stock solution can be measured to determine its concentration.

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for accuracy and specificity.[26] HPLC can separate and quantify nornicotine, confirming both identity and concentration. It can also be used to detect degradation products in stability studies.[26]

Stability Assessment

• Short-Term Stability: The formulation should be stable for the duration of its use.[12] Visually inspect the solution for any signs of precipitation, cloudiness, or color change before each use.[23]

• Long-Term Stability: For longer studies, the stability of the refrigerated stock solution should be confirmed periodically (e.g., weekly) by re-analyzing the concentration via HPLC or UV-Vis.

Quality Control Decision Diagram

Caption: Decision workflow for quality control of the final formulation.

Example Formulation Parameters for Rodent Models

The final dosing concentration and volume depend on the specific animal model, the target dose (in mg/kg), and the route of administration. Always use the lowest administration volume possible and do not exceed recommended guidelines.[19]

Parameter	Mouse (20-30g)	Rat (200-300g)	Rationale & Considerations
Typical Route	Subcutaneous (SC), Intraperitoneal (IP), Intravenous (IV)	Subcutaneous (SC), Intraperitoneal (IP), Intravenous (IV)	Route selection depends on desired absorption rate. IV provides the most rapid onset.[16][27] SC and IP may cause irritation if pH is not neutral.[16]
Example Dose (Free Base)	0.1 - 1.0 mg/kg	0.1 - 1.0 mg/kg	Doses are highly study-dependent. Literature review for the specific research question is essential.[4][5]
Dosing Volume	5-10 mL/kg	5-10 mL/kg	For a 25g mouse at 10 mL/kg, the max volume is 0.25 mL. For a 250g rat at 5 mL/kg, the max volume is 1.25 mL.[16]
Example Final Conc.	0.1 mg/mL	0.1 mg/mL	For a 1 mg/kg dose at 10 mL/kg: Conc. = (1 mg/kg) / (10 mL/kg) = 0.1 mg/mL. Dilute stock solution accordingly.
Needle Size	27-30 G	25-27 G	Use the smallest gauge needle appropriate for the volume and viscosity to minimize tissue trauma.[16][24]

Safety Precautions

Nornicotine is a toxic compound. Standard laboratory personal protective equipment (PPE), including a lab coat, gloves, and safety glasses, should be worn at all times when handling the powder and solutions.

References

• Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research - Boston University. (n.d.). Boston University. Retrieved February 22, 2026, from [Link]

• Spectrophotometric Analysis of Nicotine Bitartrate Dihydrate in Pure form and in Formulations. (n.d.). ResearchGate. Retrieved February 22, 2026, from [Link]

• Document 004: Guidelines for Injection Techniques in Mice V2.0 - ANU. (n.d.). Australian National University. Retrieved February 22, 2026, from [Link]

• Chemical Characterization and Dose Formulation Studies - NIEHS Report on the Toxicity Studies of Nicotine Bitartrate Dihydrate (CASRN 6019-06-3) Administered in Drinking Water to Sprague Dawley Rats and Swiss Mice - NCBI. (n.d.). National Center for Biotechnology Information. Retrieved February 22, 2026, from [Link]

• MODULE 2 THE LABORATORY MOUSE. (2009). University of Calgary. Retrieved February 22, 2026, from [Link]

• Analysis of Nicotine Salts by HPLC on an Anion-Exchange/Cation-Exchange/Reversed-Phase Tri-Mode Column | LCGC International. (n.d.). LCGC International. Retrieved February 22, 2026, from [Link]

• Nicotine Bitartrate | C18H30N2O14 | CID 2735102 - PubChem - NIH. (n.d.). National Center for Biotechnology Information. Retrieved February 22, 2026, from [Link]

• Use of Fluids and Diluted Drugs in Research Animals. (n.d.). University of California, Los Angeles. Retrieved February 22, 2026, from [Link]

• Bardo, M. T., Green, T. A., Crooks, P. A., & Dwoskin, L. P. (2001). Nornicotine is self-administered intravenously by rats. Psychopharmacology, 155(3), 278–284. Retrieved February 22, 2026, from [Link]

• Nicotine Bitartrate Dihydrate Internal Concentration Assessment - NCBI - NIH. (n.d.). National Center for Biotechnology Information. Retrieved February 22, 2026, from [Link]

• Injection Techniques, Restraint, & Handling for Mice and Rats. (n.d.). University of Notre Dame. Retrieved February 22, 2026, from [Link]

• A Beginners Guide on How to Inject Mice - Ichor Bio. (2021, June 17). Ichor Bio. Retrieved February 22, 2026, from [Link]

• Introduction - NIEHS Report on the Toxicity Studies of Nicotine Bitartrate Dihydrate (CASRN 6019-06-3) Administered in Drinking Water to Sprague Dawley Rats and Swiss Mice - NCBI. (n.d.). National Center for Biotechnology Information. Retrieved February 22, 2026, from [Link]

• Sterilization Methods And Selection Of Sterile Drugs - Senieer - What You Trust. (n.d.). Senieer. Retrieved February 22, 2026, from [Link]

• Giving medication to animals by injection | ontario.ca. (2023, July 19). Government of Ontario. Retrieved February 22, 2026, from [Link]

• Guidance for Preparing and Storing Non-Pharmaceutical-Grade Compounds - RARC. (n.d.). University of Wisconsin-Madison. Retrieved February 22, 2026, from [Link]

• A novel validated procedure for the determination of nicotine, eight nicotine metabolites and two minor tobacco alkaloids in human plasma or urine by solid-phase extraction coupled with liquid chromatography-electrospray ionization-tandem mass spectrometry - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 22, 2026, from [Link]

• Guidance for Industry Nonclinical Studies for the Safety Evaluation of Pharmaceutical Excipients - Food and Drug Administration. (n.d.). U.S. Food and Drug Administration. Retrieved February 22, 2026, from [Link]

• Fundamentals of Developing Parenteral Drug Products | Sharp Services. (n.d.). Sharp Services. Retrieved February 22, 2026, from [Link]

• Nicotine Bitartrate Dihydrate CAS 6019-06-3 - MP Biomedicals. (n.d.). MP Biomedicals. Retrieved February 22, 2026, from [Link]

• Nornicotine. (n.d.). DrugFuture. Retrieved February 22, 2026, from [Link]

• Emerging Excipients in Parenteral Medications. (n.d.). American Association of Pharmaceutical Scientists. Retrieved February 22, 2026, from [Link]

• In vivo toxicology of excipients commonly employed in drug discovery in rats. (2025, August 31). ResearchGate. Retrieved February 22, 2026, from [Link]

• Considerations in Developing Complex Parenteral Formulations. (2019, June 2). Cencora. Retrieved February 22, 2026, from [Link]

• Green, T. A., Crooks, P. A., Bardo, M. T., & Dwoskin, L. P. (2000). Nornicotine pretreatment decreases intravenous nicotine self-administration in rats. Psychopharmacology, 152(3), 277–283. Retrieved February 22, 2026, from [Link]

• A Comprehensive Review of Global Regulatory Guidelines for Parenteral Manufacturing. (2025, November 3). ResearchGate. Retrieved February 22, 2026, from [Link]

• (S)-(-)-Nornicotine bitartrate - Products a-z — PharmaSynth. (n.d.). PharmaSynth. Retrieved February 22, 2026, from [Link]

• Special Considerations for Developing Parenteral Formulations - American Injectables. (2024, October 23). American Injectables. Retrieved February 22, 2026, from [Link]

• Impact of concerning excipients on animal safety: insights for veterinary pharmacotherapy and regulatory considerations - PMC. (n.d.). National Center for Biotechnology Information. Retrieved February 22, 2026, from [Link]

• Henderson, B. J., & Cooper, S. (2022). Animal Models to Investigate the Impact of Flavors on Nicotine Addiction and Dependence. Current Topics in Behavioral Neurosciences, 54, 141–166. Retrieved February 22, 2026, from [Link]

• CONSIDERATIONS TO ACHIEVE OPTIMAL PRECLINICAL FORMULATION AND DRUG PRODUCT MANUFACTURE - Altasciences. (n.d.). Altasciences. Retrieved February 22, 2026, from [Link]

• Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider. (2011, September 5). American Association for Laboratory Animal Science. Retrieved February 22, 2026, from [Link]

• Enhancing the Stability of Nicotine via Crystallization Using Enantiopure Tartaric Acid Salt Formers - ResearchGate. (2023, April 5). ResearchGate. Retrieved February 22, 2026, from [Link]

• Animal Research on Nicotine Reduction: Current Evidence and Research Gaps - PMC - NIH. (n.d.). National Center for Biotechnology Information. Retrieved February 22, 2026, from [Link]

• Drug Administration Routes in Animals | PDF | Clinical Medicine - Scribd. (n.d.). Scribd. Retrieved February 22, 2026, from [Link]

• N-Nitrosonornicotine - Wikipedia. (n.d.). Wikipedia. Retrieved February 22, 2026, from [Link]

• Nornicotine - Wikipedia. (n.d.). Wikipedia. Retrieved February 22, 2026, from [Link]

• Identification and characterization of Nornicotine degrading strain Arthrobacter sp. NOR5 - PubMed. (2021, April 10). National Center for Biotechnology Information. Retrieved February 22, 2026, from [Link]

• Pyrolytic Degradation of Nornicotine and Myosmine - CORESTA. (n.d.). CORESTA. Retrieved February 22, 2026, from [Link]

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• 3. Identification and characterization of Nornicotine degrading strain Arthrobacter sp. NOR5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 5. Nornicotine pretreatment decreases intravenous nicotine self-administration in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 27. washcoll.edu [washcoll.edu]

Technical Notes & Optimization

Technical Support Center: Nornicotine Stability &amp; Sample Preparation

Current Status: Operational Ticket ID: NORN-OX-PREV-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist Subject: Preventing Oxidation and Artifactual Nitrosation of Nornicotine

Executive Summary

Nornicotine (an alkaloid with a secondary amine) presents a dual stability challenge distinct from nicotine. Unlike nicotine (a tertiary amine), nornicotine is highly susceptible to:

• Oxidative Dehydrogenation: Converting to Myosmine (especially under heat or alkaline aerobic conditions).

• N-Nitrosation: Converting to N-Nitrosonornicotine (NNN) , a Group 1 carcinogen, in the presence of nitrites and acidic environments.[1]

Critical Warning: Failure to stabilize nornicotine leads to false negatives for the parent compound and false positives for NNN (artifactual formation), compromising toxicological and pharmacokinetic data.

Module 1: The Chemistry of Degradation

To prevent degradation, you must understand the mechanism. Nornicotine's secondary amine is the reactive center.

Degradation Pathways Diagram

Figure 1: Critical degradation pathways. The secondary amine of nornicotine is the pivot point for both oxidation (to Myosmine) and nitrosation (to NNN).

Module 2: Bioanalysis Protocol (Plasma/Urine)

Context: In pharmacokinetic (PK) studies, nornicotine is a metabolite of nicotine.[2] The primary risk here is ex vivo nitrosation if the subject has high salivary/urinary nitrites, or oxidative loss during drying steps.

Standard Operating Procedure (SOP)

1. Sample Collection & Stabilization

• The "Golden Hour": Degradation begins immediately upon collection.

• Inhibitor Cocktail: You must quench nitrite reactions.

  • Recommendation: Add Ascorbic Acid (Vitamin C) to the collection tube before adding the matrix.

  • Concentration: Target a final concentration of 5–10 mg/mL in the biological fluid.

  • Mechanism:[3][4] Ascorbic acid reduces nitrous acid (

    ) to nitric oxide ( ), which cannot nitrosate the amine.

2. Extraction (Solid Phase Extraction - SPE)

• Cartridge Selection: Mixed-mode Cation Exchange (e.g., OASIS MCX or equivalent).

• The pH Trap: Strong Acid Cation exchange requires acidification to bind the amine. Warning: pH 3–5 is the optimal range for artifactual NNN formation.

• Mitigation: Ensure the ascorbic acid is present before acidification. Perform the loading step at 4°C if possible.

3. Evaporation

• Nitrogen Blow-down: Never use air. Use high-purity

  .

• Temperature Limit: Do not exceed 35°C . Nornicotine is semi-volatile and thermally labile.

Quantitative Stability Data

Parameter	Condition	Stability Outcome	Recommendation
Matrix	Plasma (Untreated)	< 24 Hours at RT	Process immediately or freeze at -80°C.
Matrix	Urine (+ Nitrites)	High Risk of NNN formation	Mandatory: Add Ascorbic Acid + Bisulfate.
Solvent	Methanol	Stable (Weeks at -20°C)	Preferred storage solvent.
Instrument	GC Inlet (>200°C)	~30% Conversion to Myosmine	Avoid. Use LC-MS or Derivatize.

Module 3: Tobacco & Plant Matrix Extraction

Context: Tobacco contains high levels of nitrates/nitrites. The risk of generating false-positive NNN results is extreme. This is a regulated metric (FDA/CORESTA).

Workflow Diagram: The "Artifact-Free" Extraction

Figure 2: Extraction workflow emphasizing the inclusion of antioxidants in the buffer step to prevent in-situ nitrosation.

Protocol Notes:

• Buffer Composition: 100 mM Ammonium Acetate or Citrate-Phosphate buffer.

• Essential Additive: 20 mM Ascorbic Acid (freshly prepared).

• Avoid: Alkaline extraction (e.g., NaOH) without antioxidants, as this promotes oxidation to myosmine.

Module 4: Instrumental Considerations (Troubleshooting)

Issue: "I see Myosmine peaks in my Nornicotine standard."

Diagnosis: Thermal degradation in the injector port. System: Gas Chromatography (GC).[5][6] Explanation: The secondary amine dehydrogenates at high temperatures (>200°C) in the presence of trace oxygen or active sites in the liner. Solution:

• Switch to LC-MS/MS: (Preferred). Electrospray Ionization (ESI) is a "soft" technique that avoids thermal stress.

• Derivatization (If GC is mandatory): You must block the secondary amine.

  • Reagent: Acetic Anhydride or MBTFA.

  • Result: N-acetylnornicotine (Thermally stable).

Issue: "My calibration curve is non-linear at the low end."

Diagnosis: Adsorption to glass surfaces (Silanol activity). Explanation: Nornicotine is a base. It sticks to active silanol sites on glass vials and inserts. Solution:

• Use Silanized Glassware: Deactivated glass inserts.

• Solvent Modifier: Add 0.1% Ammonium Hydroxide or Triethylamine to the injection solvent to "mask" the active sites.

Frequently Asked Questions (FAQ)

Q: Can I use Sodium Bisulfite instead of Ascorbic Acid? A: Yes, Sodium Bisulfite is an effective scavenger of aldehydes and can inhibit nitrosation, but Ascorbic Acid is generally preferred for LC-MS applications because bisulfite can form adducts with other analytes and may suppress ionization.

Q: Why is my NNN concentration increasing while the sample sits in the autosampler? A: You likely have "on-column" or "in-vial" nitrosation occurring.

• Check: Is the autosampler cooled to 4°C?

• Check: Did you add the inhibitor?

• Fix: Re-prepare samples with ascorbic acid and keep them at 4°C.

Q: What is the specific mass transition to monitor for Nornicotine? A: For LC-MS/MS (ESI+):

• Precursor: 149.1

• Quantifier: 80.1

  (Pyridine ring fragment)

• Qualifier: 132.1

  (Loss of ) or 106.1 .

References

• World Health Organization (WHO). (2025). Standard operating procedure for determination of nicotine and minor tobacco alkaloids in tobacco products. Tobacco Laboratory Network. Link

• Centers for Disease Control and Prevention (CDC). (2024). Biomonitoring Method: Tobacco Alkaloids in Urine. Laboratory Procedure Manual. Link

• CORESTA. (2023). Determination of Tobacco Specific Nitrosamines in Tobacco and Tobacco Products by LC-MS/MS. Recommended Method No. 72. Link

• Jacob, P., et al. (2011). Minor Tobacco Alkaloids as Biomarkers for Tobacco Use: Comparison of Users of Cigarettes, Smokeless Tobacco, Cigars, and Pipes. American Journal of Public Health. Link

• Hecht, S. S. (1998). Biochemistry, biology, and carcinogenicity of tobacco-specific N-nitrosamines. Chemical Research in Toxicology. Link

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• 4. journaljpri.com [journaljpri.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. iris.unito.it [iris.unito.it]

Removing interfering matrix effects in urinary nornicotine detection

This technical support center is designed for researchers, scientists, and drug development professionals engaged in the quantitative analysis of nornicotine in urine. As a Senior Application Scientist, I have structured this guide to provide not just procedural steps, but also the underlying scientific principles to empower you to troubleshoot and optimize your urinary nornicotine detection assays effectively. Our focus is on mitigating interfering matrix effects, a common and critical challenge in achieving accurate and reproducible results.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues you may encounter during your urinary nornicotine analysis. Each question is followed by a detailed explanation of potential causes and actionable solutions.

Q1: I'm observing significant ion suppression in my LC-MS/MS analysis, leading to low nornicotine signal intensity. What are the likely causes and how can I fix this?

A1: Ion suppression is a frequent challenge in bioanalysis, where co-eluting matrix components compete with the analyte of interest for ionization, thereby reducing its signal.[1][2] In urine, highly concentrated endogenous compounds like creatinine can be a major source of this interference.[3]

Underlying Causes and Solutions:

• Inadequate Sample Cleanup: The most direct way to combat ion suppression is to remove the interfering matrix components before analysis.[2]

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples like urine.[4][5] For nornicotine, a strong cation exchange (SCX) sorbent, such as Strata-X-C, can be employed to retain the basic nornicotine molecule while allowing neutral and acidic interferences to be washed away.[4][5]

  • Liquid-Liquid Extraction (LLE): LLE is another robust method for sample cleanup.[6][7] By adjusting the pH of the urine sample to a basic level (e.g., using 5N NaOH), nornicotine can be efficiently extracted into an organic solvent like a mixture of methylene chloride and diethyl ether.[6][7]

  • Supported Liquid Extraction (SLE): SLE offers a more automated and reproducible alternative to traditional LLE.[8]

• Chromatographic Co-elution: If interfering compounds elute at the same time as nornicotine, ion suppression will occur.

  • Optimize Chromatographic Conditions: Adjusting the mobile phase gradient, flow rate, or even the column chemistry can help separate nornicotine from the interfering matrix components. A Raptor Biphenyl column, for instance, has been shown to provide good separation for nicotine and its metabolites.[6][7]

• Sample Dilution: A straightforward approach to reduce the concentration of interfering matrix components is to dilute the urine sample.[9] However, be mindful that this will also dilute your analyte, so this method is best suited for samples with higher nornicotine concentrations. A 5-fold dilution has been used effectively in some applications.[6]

Experimental Protocol: Solid-Phase Extraction (SPE) for Nornicotine in Urine [4][5]

• Sample Pre-treatment: Dilute 0.5 mL of urine with 0.5 mL of 20 mM ammonium acetate, pH 4. Add an appropriate internal standard.

• Conditioning: Condition a Strata-X-C SPE cartridge.

• Loading: Load the pre-treated sample onto the SPE cartridge.

• Washing: Wash the cartridge to remove interfering substances.

• Elution: Elute nornicotine with an appropriate solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness and reconstitute in the mobile phase.

Q2: My nornicotine recovery is inconsistent and often below acceptable limits. What factors could be contributing to this, and what steps can I take to improve it?

A2: Low and variable recovery can stem from several factors throughout the sample preparation and analysis workflow. Identifying the source of the loss is key to rectifying the issue.

Potential Causes and Corrective Actions:

• Suboptimal Extraction pH: Nornicotine is a basic compound. For efficient extraction in LLE, the pH of the urine sample must be sufficiently alkaline to ensure it is in its neutral, more organic-soluble form. The use of a strong base like 5N NaOH is common.[6][7]

• Inefficient Elution in SPE: In SPE, the choice of elution solvent is critical. The solvent must be strong enough to disrupt the interaction between nornicotine and the sorbent. A common elution solvent for SCX cartridges is a mixture of an organic solvent with a small percentage of a basic modifier, such as ammonium hydroxide.

• Incomplete Reconstitution: After evaporation, the dried extract must be fully redissolved in the reconstitution solvent. Vortexing and/or sonication can aid in this process. Ensure the chosen reconstitution solvent is compatible with your mobile phase to prevent peak distortion.

• Adsorption to Labware: Nornicotine can adsorb to glass and plastic surfaces. Using silanized glassware or polypropylene tubes can help minimize this issue.

Experimental Protocol: Liquid-Liquid Extraction (LLE) for Nornicotine in Urine [6][7][10]

• Sample Preparation: To a 250 µL aliquot of urine, add 40 µL of internal standard solution and 50 µL of 5 N sodium hydroxide.[6][7][10]

• Extraction: Add 1.5 mL of a 50:50 mixture of methylene chloride and diethyl ether and stir for 1.5 minutes.[6][7][10]

• Centrifugation: Centrifuge at 4,000 rpm for 5 minutes to separate the layers.[6][7]

• Transfer: Transfer 1 mL of the organic (lower) layer to a clean tube.

• Evaporation: Evaporate the solvent to dryness under a gentle stream of nitrogen at 35 °C.[6][7]

• Reconstitution: Reconstitute the dried extract in 200 µL of water or an appropriate mobile phase.[6]

Q3: I'm observing poor peak shape for nornicotine in my chromatogram (e.g., tailing or fronting). What could be causing this and how can I improve it?

A3: Peak shape is a critical parameter for accurate integration and quantification. Poor peak shape can be indicative of several issues, from the sample preparation to the chromatographic system itself.

Troubleshooting Poor Peak Shape:

• Column Overload: Injecting too high a concentration of the analyte can lead to peak fronting. If you suspect this, try diluting your sample.

• Secondary Interactions with the Column: Nornicotine, being a basic compound, can exhibit secondary interactions with residual silanol groups on the stationary phase, leading to peak tailing.

  • Use of an Appropriate Column: A column with end-capping, or a different stationary phase chemistry like a biphenyl phase, can minimize these interactions.[6][7]

  • Mobile Phase Additives: Adding a small amount of a competing base, like triethylamine, or an acidic modifier, like formic acid, to the mobile phase can help improve peak shape.

• Mismatch between Reconstitution Solvent and Mobile Phase: If the reconstitution solvent is significantly stronger than the initial mobile phase, it can cause peak distortion. As a rule of thumb, the reconstitution solvent should be as weak as or weaker than the initial mobile phase.

• System Contamination: Contamination in the injector, column, or detector can all lead to poor peak shape. Regular system maintenance and cleaning are crucial.

Frequently Asked Questions (FAQs)

This section provides answers to more general questions regarding the analysis of nornicotine in urine.

Q1: What are the typical concentration ranges of nornicotine in urine for different populations?

A1: Nornicotine concentrations in urine can vary significantly depending on tobacco exposure. Here are some typical ranges:

Population Group	Typical Nornicotine Concentration (ng/mL)
Non-tobacco user with no passive exposure	< 2.0[11]
Non-tobacco user with passive exposure	< 2.0[11]
Tobacco user	30 to 900[11]
Tobacco user after 2 weeks of abstinence	< 2.0[11]

Q2: Why is it important to use an internal standard in urinary nornicotine analysis?

A2: An internal standard (IS) is crucial for accurate and precise quantification in mass spectrometry-based assays. The IS is a compound that is chemically similar to the analyte but has a different mass (e.g., a deuterated analog like d4-nornicotine).[12] It is added to all samples, calibrators, and quality controls at a constant concentration. The IS helps to correct for variability in the analytical process, including:

• Extraction efficiency: Any loss of analyte during sample preparation will be mirrored by a proportional loss of the IS.

• Matrix effects: The IS will experience similar ion suppression or enhancement as the analyte, allowing for a more accurate calculation of the analyte's concentration.

• Injection volume variations: Small differences in the volume of sample injected into the instrument will affect both the analyte and the IS equally.

By calculating the ratio of the analyte response to the IS response, these sources of error can be effectively normalized, leading to more reliable results.

Q3: Can I use Gas Chromatography-Mass Spectrometry (GC-MS) for nornicotine analysis in urine?

A3: Yes, GC-MS is a viable technique for the analysis of nornicotine in urine.[13] However, due to the lower volatility of nornicotine compared to some other alkaloids, derivatization is often employed to improve its chromatographic properties and sensitivity.[14][15] Common derivatizing agents include isobutyl chloroformate and trifluoroacetic anhydride.[14][15] Sample preparation methods like SPE or LLE are still necessary to remove matrix interferences before GC-MS analysis.[13][16]

Visualizing the Workflow

To aid in your experimental design, the following diagrams illustrate key decision-making processes and workflows for urinary nornicotine analysis.

Caption: Decision tree for selecting a sample preparation method.

Caption: General troubleshooting workflow for poor analytical results.

References

• Biotage. (n.d.). Extraction of Nicotine and Metabolites from Urine, Serum, Plasma, Whole Blood SLE+. Norlab. Retrieved from [Link]

• Restek Corporation. (2020, October 26). Rapid and Accurate LC-MS/MS Analysis of Nicotine and Related Compounds in Urine Using Raptor Biphenyl LC Columns and MS-Friendly Mobile Phases. Restek Resource Hub. Retrieved from [Link]

• von Weymarn, L. B., & Murphy, S. E. (2014). Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers' urine by high throughput liquid chromatography mass spectrometry.

• Phenomenex. (2020, December 11). Nicotine, Cotinine, 3-Hydroxycotinine, Nornicotine and Anabasine in Human Urine by LC/MS/MS (TN-1161). Retrieved from [Link]

• Stahnke, H., & Jekle, A. (2004). The ion suppression phenomenon in liquid chromatography–mass spectrometry and its consequences in the field of residue analysi.
• Li, Y., & Zhu, J. (2016). Determination of Nicotine and Cotinine in Urine by Dispersive Liquid-Liquid Microextraction Combined with Gas Chromatography-Mass Spectrometry. Journal of Sichuan University (Medical Sciences), 47(3), 416-419.
• Lawson, G. M., Cocks, R. D., & Toha, M. (1998). A solid phase extraction method for determination of nicotine in serum and urine by isotope dilution gas chromatography/mass spectrometry with selected ion monitoring. Annals of Clinical Biochemistry, 35(4), 522-527.
• Lawson, G. M., Cocks, R. D., & Toha, M. (1998). A solid phase extraction method for determination of nicotine in serum and urine by isotope dilution gas chromatography/mass spectrometry with selected ion monitoring. Annals of Clinical Biochemistry, 35(4), 522-527.

• Wikipedia. (n.d.). Ion suppression (mass spectrometry). Retrieved from [Link]

• Phenomenex. (n.d.). Nicotine and Cotinine Analysis in Urine by LC-MS/MS. Retrieved from [Link]

• Florek, E., & Piekoszewski, W. (2007). [Development of Analytical Method for Determination Nicotine Metabolites in Urine]. Przeglad lekarski, 64(10), 834-838.
• Moldoveanu, S. C., & David, V. (2018). Derivatization Methods in GC and GC/MS.
• Furey, A., & Richard, D. (2014).

• AMSbiopharma. (2025, November 19). Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. Retrieved from [Link]

• Dolan, J. W. (2020, November 12). Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. Retrieved from [Link]

• Restek Corporation. (2026, February 14). Rapid and Accurate LC–MS-MS Analysis of Nicotine and Related Compounds in Urine Using Raptor Biphenyl LC Columns and MS-Friendly Mobile Phases. Spectroscopy Online. Retrieved from [Link]

• Liu, B., Chen, C., Wu, D., & Su, Q. (2008). Enantiomeric analysis of anatabine, nornicotine and anabasine in commercial tobacco by multi-dimensional gas chromatography and mass spectrometry.
• Al-Rubaye, A. F., & Al-Zoman, N. Z. (2016). SIMPLE AND RAPID ASSAY METHOD FOR SIMULTANEOUS QUANTIFICATION OF URINARY NICOTINE AND COTININE USING MICRO-EXTRACTION BY PACKED SORBENT AND GAS CHROMATOGRAPHY-MASS SPECTROMETRY. Asian Journal of Pharmaceutical and Clinical Research, 9(5), 221-225.
• Koulis, C., et al. (2022). UHPLC-MS/MS method for the simultaneous determination of nicotine and tobacco-specific nitrosamines NNN and NNK for use in preclinical studies. Journal of Pharmaceutical and Biomedical Analysis, 221, 115053.
• McGuffey, J. E., et al. (2014). Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine. PLOS ONE, 9(7), e101816.
• McGuffey, J. E., et al. (2014). Validation of a LC-MS/MS Method for Quantifying Urinary Nicotine, Six Nicotine Metabolites and the Minor Tobacco Alkaloids—Anatabine and Anabasine—in Smokers' Urine. PLOS ONE, 9(7), e101816.
• Giergielewicz-Jankowska, J., & Wyszomirska, E. (2024). Determination of Cotinine, 3′-Hydroxycotinine and Nicotine 1′-Oxide in Urine of Passive and Active Young Smokers by LC-Orbitrap-MS/MS Technique. Molecules, 29(15), 3501.

• University of Washington Department of Laboratory Medicine. (n.d.). Nicotine and Metabolites, Urine (Sendout). UW Medicine Laboratory Test Guide. Retrieved from [Link]

• St. Joseph Hospital. (n.d.). Nicotine and Metabolites, Random, Urine. Retrieved from [Link]

• Gibbs, J. S., & Freed, M. I. (2012). Overcoming the Effects of Matrix Interference in the Measurement of Urine Protein Analytes.
• Armstrong, D. W., et al. (2022). Qualitative and Quantitative Analysis of Nicotine, Nicotine Derivatives, and Nicotine-Related Alkaloid Optical Isomers: A Review. Chirality, 34(1), 175-185.
• Moldoveanu, S. C., & Kiser, M. M. (2007). Application of GC-MS/MS for the Analysis of Tobacco Alkaloids in Cigarette Filler and Various Tobacco Species. Beiträge zur Tabakforschung International/Contributions to Tobacco Research, 22(6), 462-471.
• Kim, Y., et al. (2023).

• Phenomenex. (n.d.). A rapid analysis of urinary nicotine and its metabolites was developed. Retrieved from [Link]

• Studzińska, S., & Buszewski, B. (2022). Application of HPLC-QQQ-MS/MS and New RP-HPLC-DAD System Utilizing the Chaotropic Effect for Determination of Nicotine and Its Major Metabolites Cotinine, and trans-3′-Hydroxycotinine in Human Plasma Samples. Molecules, 27(3), 708.

Sources

• 1. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
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• 3. hdb.ugent.be [hdb.ugent.be]
• 4. Nicotine and Cotinine Analysis in Urine by LC-MS/MS | Phenomenex [phenomenex.com]
• 5. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 6. Rapid and Accurate LC-MS/MS Analysis of Nicotine and Related Compounds in Urine Using Raptor Biphenyl LC Columns and MS-Friendly Mobile Phases [discover.restek.com]
• 7. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 8. norlab.com [norlab.com]
• 9. Overcoming the Effects of Matrix Interference in the Measurement of Urine Protein Analytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. Nicotine and Metabolites, Urine (Sendout) [testguide.labmed.uw.edu]
• 12. Quantitation of the minor tobacco alkaloids nornicotine, anatabine, and anabasine in smokers’ urine by high throughput liquid chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 14. researchgate.net [researchgate.net]
• 15. Enantiomeric analysis of anatabine, nornicotine and anabasine in commercial tobacco by multi-dimensional gas chromatography and mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A solid phase extraction method for determination of nicotine in serum and urine by isotope dilution gas chromatography/mass spectrometry with selected ion monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing nitrosation of nornicotine during analytical procedures

Technical Support & Troubleshooting Center

Audience: Analytical Chemists, Toxicologists, and R&D Scientists. Scope: Prevention of ex vivo (artifactual) formation of N-nitrosonornicotine (NNN) during sample handling, extraction, and instrumental analysis.[1]

The Mechanic of Failure: Why Artifacts Occur

Executive Summary: Nornicotine is a secondary amine and a direct precursor to NNN.[1] In the presence of nitrosating agents (nitrites, nitrogen oxides) and favorable conditions (acidic pH, heat), nornicotine undergoes rapid N-nitrosation. This reaction is the primary source of false-positive data in tobacco and biological testing.

The Nitrosation Pathway

The following diagram illustrates the chemical vulnerability of nornicotine and the precise intervention points for inhibitors.

Figure 1: The artifactual nitrosation pathway showing how acidic conditions and heat drive the reaction, while Ascorbic Acid and Sulfamic Acid act as critical blocking agents.[1][2][3]

Troubleshooting Guides (Q&A)

Category A: Sample Preparation & Extraction[5]

Q: I am detecting high NNN levels in fresh tobacco/biological samples. Is this real or artifactual? A: If the levels are unexpectedly high, suspect artifact formation immediately.[1]

• The Diagnostic: Check your extraction buffer pH. Nitrosation is acid-catalyzed, peaking around pH 3.4.

• The Fix:

  • Buffer Choice: Switch to a Citrate-Phosphate buffer containing L-Ascorbic Acid (20 mM) or Ammonium Sulfamate .

  • Timing: Inhibitors must be added before the solvent touches the sample. Once the amine and nitrite mix in acid, the reaction is instantaneous.

  • Verification: Spike a control sample with

    -nornicotine. If you detect -NNN, your inhibition system has failed [1].

Q: Can I use Ascorbic Acid for all sample types? A: Generally, yes, but with a caveat for lipid-rich matrices (e.g., plasma, fatty tissue).

• The Science: In aqueous phases, ascorbic acid reduces nitrite to nitric oxide (NO), preventing nitrosation.[2] However, in the presence of high lipids, NO can diffuse into the lipid phase, react with oxygen to form

  , and actually promote nitrosation [2].

• Recommendation: For high-lipid samples, consider Ammonium Sulfamate or ensuring a strictly aqueous, anaerobic environment during extraction.

Category B: Instrumental Analysis (GC vs. LC)

Q: I am observing NNN peaks in my GC-MS analysis that do not appear in LC-MS/MS. Why? A: This is a classic thermal artifact.

• The Cause: Gas Chromatography (GC) injection ports operate at high temperatures (

  C). If your sample extract contains residual nornicotine and nitrite (even trace amounts), the heat energy drives the reaction inside the injector, creating NNN that was not in the original sample [3].

• The Fix:

  • Switch to LC-MS/MS: This is the Gold Standard (e.g., CORESTA Method 72). It utilizes electrospray ionization (ESI) at much lower temperatures, eliminating thermal nitrosation [4].

  • If GC is mandatory: You must perform rigorous cleanup (SPE) to remove all precursors (nornicotine/nitrite) before injection.

Q: How do I validate that my method is "Artifact-Free"? A: You must implement a Self-Validating System using isotopically labeled precursors.

• Protocol:

  • Spike the sample with a known concentration of

    -nornicotine (or -nornicotine) prior to extraction.

  • Analyze for

    -NNN .[4]

  • Result: If

    -NNN is detected, your procedure is generating artifacts. If absent, your method is secure.

Validated Experimental Protocols

Protocol A: Inhibitor-Buffered Extraction (CDC/CORESTA Based)

Purpose: To extract TSNAs while chemically quenching nitrosating agents.

Reagents:

• Citric Acid (ACS Grade)

• Sodium Phosphate Dibasic[5]

• L-Ascorbic Acid (Freshly prepared)

Workflow:

• Buffer Preparation:

  • Prepare a Citrate-Phosphate Buffer (approx.[5] pH 4.4).

  • CRITICAL: Add L-Ascorbic Acid to a final concentration of 20 mM immediately before use. Ascorbic acid degrades in solution; do not store overnight [5].

• Sample Addition:

  • Weigh sample (e.g., 1.0 g tobacco or 1 mL urine) into an amber vial (light protects ascorbic acid).

  • Add Internal Standard (

    -NNN, -NNK).[4]

  • Optional Validation Step: Add

    -nornicotine here to monitor artifact formation.

• Extraction:

  • Add 30-50 mL of the Extraction Buffer.

  • Shake for 30-60 minutes at room temperature.

• Filtration:

  • Filter through a 0.45

    m PVDF filter.[6]

  • Proceed to LC-MS/MS analysis immediately.

Protocol B: Analytical Decision Matrix

Use this logic flow to determine the correct instrumentation and prevent thermal artifacts.

Figure 2: Decision tree for selecting analytical instrumentation. LC-MS/MS is prioritized to avoid thermal artifact formation common in GC injection ports.

Data Summary: Inhibitor Efficiency

The following table summarizes the efficiency of common inhibitors in blocking the Nornicotine

NNN reaction in aqueous acidic buffers.

Inhibitor	Concentration	Mechanism	Stability	Suitability
L-Ascorbic Acid	20 - 50 mM	Reduces to NO	Low (Oxidizes rapidly)	Standard for Tobacco/Urine [5]
Ammonium Sulfamate	5 - 10 mg/mL	Scavenges Nitrite	High	Excellent for Urine/Saliva [6]
Sodium Bisulfite	10 - 50 mM	Reduces Nitrite	Medium	Alternative, but can form adducts
None (Control)	N/A	N/A	N/A	Unacceptable (High Artifact Risk)

References

• CORESTA. (2021).[7] Determination of Tobacco-Specific Nitrosamines in Tobacco and Tobacco Products by LC-MS/MS (CRM No. 72).[7] Cooperation Centre for Scientific Research Relative to Tobacco.[7]

• Combet, E., et al. (2007). Fat transforms ascorbic acid from inhibiting to promoting acid-catalysed N-nitrosation.[3] Gut, 56(12), 1678–1684.

• Health Canada. (1999).[5] Determination of Nitrosamines in Whole Tobacco (T-309).[5] Official Method.

• Wu, W., et al. (2022). Mass Spectrometric Quantitation of N′-Nitrosonornicotine-1N-oxide in the Urine of Cigarette Smokers and Smokeless Tobacco Users.[8] Chemical Research in Toxicology.

• Centers for Disease Control and Prevention (CDC). (2020). Tobacco-Specific Nitrosamines (NNAL, NNN, NAT, and NAB) Exposures in the US Population Assessment of Tobacco and Health (PATH) Study.

• Stepanov, I., & Hecht, S. S. (2005). Tobacco-specific nitrosamines and their pyridine-N-glucuronides in the urine of smokers and smokeless tobacco users. Cancer Epidemiology, Biomarkers & Prevention.

Sources

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• 4. coresta.org [coresta.org]
• 5. Determination of Nitrosamines in Whole Tobacco [healthycanadians.gc.ca]
• 6. htslabs.com [htslabs.com]
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• 8. Mass Spectrometric Quantitation of N′-Nitrosonornicotine-1N-oxide in the Urine of Cigarette Smokers and Smokeless Tobacco Users - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of (S)-(-)-Nornicotine and Nicotine Bitartrate Binding Affinities at Neuronal Nicotinic Acetylcholine Receptors

This guide provides an in-depth comparison of the binding affinities of (S)-(-)-Nornicotine bitartrate and its parent compound, nicotine bitartrate, for various neuronal nicotinic acetylcholine receptors (nAChRs). This document is intended for researchers, scientists, and drug development professionals engaged in the study of nAChR pharmacology and related therapeutic areas.

Introduction: The Significance of nAChR Ligands

Nicotinic acetylcholine receptors are a superfamily of ligand-gated ion channels that play a critical role in synaptic transmission throughout the central and peripheral nervous systems.[1][2] Their activation by the endogenous neurotransmitter acetylcholine, or by exogenous agonists like nicotine, modulates the flow of cations across the cell membrane, influencing a wide range of physiological processes including cognition, attention, and addiction.[3][4] The α4β2 and α7 subtypes are the most predominantly expressed nAChRs in the central nervous system.[5]

Nicotine, the primary psychoactive alkaloid in tobacco, is a well-characterized nAChR agonist.[6][7] Its bitartrate salt is a common form used in research. (S)-(-)-Nornicotine is a primary metabolite of nicotine and is also naturally present in tobacco.[8][9] It differs from nicotine by the absence of a methyl group on the pyrrolidine ring.[9] This seemingly minor structural difference can lead to significant changes in pharmacological activity, including binding affinity for nAChR subtypes. Understanding these differences is crucial for the development of novel therapeutics targeting nAChRs for conditions such as Alzheimer's disease, schizophrenia, and nicotine addiction.[8]

Comparative Binding Affinity Data

The binding affinity of a ligand for its receptor is a critical parameter that dictates its potency and potential therapeutic or toxic effects. This is often expressed as the inhibition constant (Ki), which represents the concentration of a competing ligand that will bind to half the binding sites at equilibrium. A lower Ki value indicates a higher binding affinity.

The following table summarizes the reported binding affinities (Ki) of (S)-(-)-Nornicotine and Nicotine for various nAChR subtypes. It is important to note that the bitartrate salt form does not fundamentally alter the binding interaction of the active molecule at the receptor site.

Compound	nAChR Subtype	Ki (nM)	Comments
(-)-Nicotine	α4β2	1[10]	High affinity, representing over 90% of high-affinity nicotine binding sites in the brain.[11]
α1β1δγ	>1000[10]	Low affinity for the muscle-type receptor.
rat α7	4000[10]	Moderate affinity.
human α7	7130[10]	Moderate affinity.
(S)-(-)-Nornicotine	α6-containing*	~4000 (EC50)	Strong responsiveness.
α7	~17000 (EC50)[8]	Responsive, with an Imax of 50% compared to acetylcholine.[8]

*Data presented as EC50 from functional assays on chimeric α6/α3 receptors, which is indicative of binding affinity.

Analysis of Binding Data:

The data clearly indicates that (-)-Nicotine possesses a remarkably high affinity for the α4β2 nAChR subtype, with a Ki value in the low nanomolar range.[10][11] This high affinity is a key factor in its addictive properties.[11] In contrast, its affinity for the α7 and muscle-type (α1β1δγ) receptors is significantly lower.[10]

(S)-(-)-Nornicotine also demonstrates significant interaction with nAChRs, particularly showing strong responsiveness at α6 and α7-containing receptors.[8][9] While direct Ki value comparisons from the same study are limited, functional data (EC50) suggests that nornicotine is a potent agonist at these subtypes.[8] One study noted that while (-)-nicotine was significantly more potent than its (+)-enantiomer in displacing radiolabeled nicotine, no such stereoselectivity was observed for nornicotine enantiomers in the same assay.[12]

The structural difference, the N-demethylation in nornicotine, likely alters the interaction with key amino acid residues within the nAChR binding pocket, leading to these observed differences in affinity and subtype selectivity.[13]

Experimental Methodology: Radioligand Binding Assay

The determination of binding affinities for nAChRs is most commonly achieved through radioligand binding assays. This technique provides a robust and quantitative measure of the interaction between a ligand and its receptor.

Causality Behind Experimental Choices:

The choice of a radioligand is critical for a successful binding assay. Typically, a high-affinity ligand for the receptor of interest is labeled with a radioisotope (e.g., ³H or ¹²⁵I). For α4β2 nAChRs, [³H]cytisine or [¹²⁵I]-Epibatidine are commonly used, while [³H]methyllycaconitine or [¹²⁵I]-α-bungarotoxin are often employed for α7 nAChRs.[7][14][15] The use of a specific radioligand allows for the selective labeling of a particular nAChR subtype. Competition binding assays, where a constant concentration of the radioligand is incubated with increasing concentrations of an unlabeled test compound (like nornicotine or nicotine), are then performed to determine the Ki of the test compound.

• Membrane Preparation:

  • Homogenize tissue (e.g., rat brain cortex) or cells expressing the nAChR subtype of interest in a cold lysis buffer.[16]

  • Centrifuge the homogenate to pellet the cell membranes containing the receptors.[16]

  • Wash the membrane pellet by resuspending in fresh buffer and re-centrifuging to remove endogenous interfering substances.[16]

  • Resuspend the final pellet in an appropriate assay buffer.[16]

  • Determine the protein concentration of the membrane preparation using a standard method like the BCA assay.[16]

• Assay Setup:

  • In a 96-well plate, add a constant amount of the membrane preparation to each well.[16]

  • To determine total binding, add a known concentration of the radioligand.

  • To determine non-specific binding, add the radioligand along with a high concentration of an unlabeled ligand known to bind to the receptor.

  • For the competition assay, add the radioligand and varying concentrations of the test compound ((S)-(-)-Nornicotine or Nicotine bitartrate).[16]

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 30°C) for a set time (e.g., 60 minutes) to allow the binding to reach equilibrium.[16]

• Filtration and Washing:

  • Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter, which traps the membranes with the bound radioligand.[16]

  • Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.[16]

• Quantification:

  • Dry the filters and add a scintillation cocktail.[16]

  • Measure the radioactivity on the filters using a scintillation counter.[16]

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the test compound concentration.

  • Fit the data to a one-site competition model to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value from the IC50 using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[16]

Caption: Workflow for a competitive radioligand binding assay.

Downstream Signaling Pathways

The binding of an agonist like nicotine or nornicotine to a nAChR initiates a cascade of intracellular signaling events. The primary event is the opening of the ion channel, leading to an influx of cations, primarily Na⁺ and Ca²⁺.[5] This influx causes membrane depolarization and can trigger a variety of downstream signaling pathways.

The elevated intracellular Ca²⁺ is a key second messenger that can activate several signaling cascades, including:

• Phosphoinositide 3-kinase (PI3K)-Akt pathway: This pathway is crucial for cell survival and neuroprotection.[1][5]

• Protein Kinase C (PKC) and Mitogen-activated protein kinase (MAPK) pathways: These pathways are involved in cell proliferation and differentiation.[1][17]

• Calmodulin-dependent kinases (CaMK): These kinases play a role in synaptic plasticity and neurotransmitter release.[5]

• Adenylyl cyclase and Protein Kinase A (PKA) pathway: Activation of α7 nAChRs has been shown to increase intracellular cAMP levels via adenylyl cyclase, which in turn activates PKA, a pathway implicated in synaptic plasticity and cognitive function.[18]

These signaling pathways ultimately lead to changes in gene expression, protein function, and cellular responses such as neurotransmitter release, cell survival, or apoptosis.[1][5]

Caption: nAChR-mediated intracellular signaling pathways.

Conclusion

References

• Nakayama, H., & Kihara, T. (2018). Nicotinic Acetylcholine Receptor Signaling in Neuroprotection. In Nicotinic Acetylcholine Receptor Signaling in Neuroprotection. NCBI Bookshelf. [Link]

• Cheng, Q., & Yakel, J. L. (2015). Activation of α7 nicotinic acetylcholine receptors increases intracellular cAMP levels via activation of AC1 in hippocampal neurons. Neuropharmacology, 91, 43–49. [Link]

• Liu, Z., et al. (2012). Basic signal pathways for nAChR-mediated cell survival/apoptosis. ResearchGate. [Link]

• Unwin, N. (2013). Mechanism of nAChR activation. ResearchGate. [Link]

• Wu, M., et al. (2016). Nicotinic acetylcholine receptors and cancer (Review). Spandidos Publications. [Link]

• Copeland, J. R., et al. (1991). A comparison of the binding of nicotine and nornicotine stereoisomers to nicotinic binding sites in rat brain cortex. Naunyn-Schmiedeberg's Archives of Pharmacology, 343(2), 123–127. [Link]

• National Toxicology Program. (2018). Toxicity Studies of Nicotine Bitartrate Dihydrate (CASRN 6019-06-3) Administered in Drinking Water to Sprague Dawley Rats and Swiss Mice. National Institute of Environmental Health Sciences. [Link]

• Mukherjee, S., et al. (2013). Action of nicotine and analogs on acetylcholine receptors having mutations of transmitter-binding site residue αG153. The Journal of General Physiology, 141(1), 113–126. [Link]

• Gifford Bioscience. Radioligand Binding Assay Protocol. Gifford Bioscience. [Link]

• Papke, R. L., et al. (2007). The pharmacological activity of nicotine and nornicotine on nAChRs subtypes: relevance to nicotine dependence and drug discovery. Journal of Neurochemistry, 101(1), 160–167. [Link]

• Tsetsenis, T., et al. (2024). Affinity of nicotinoids to a model nicotinic acetylcholine receptor (nAChR) binding pocket in the human brain. ChemRxiv. [Link]

• Indurthi, D. C., et al. (2016). Orthosteric and Allosteric Ligands of Nicotinic Acetylcholine Receptors for Smoking Cessation. Frontiers in Pharmacology, 6, 284. [Link]

• Wikipedia. (2023). Nornicotine. Wikipedia. [Link]

• Anderson, D. J. (2008). Radioligand binding characterization of neuronal nicotinic acetylcholine receptors. Current Protocols in Pharmacology, Chapter 1, Unit 1.8. [Link]

• Govind, A. P., et al. (2023). Trapping of Nicotinic Acetylcholine Receptor Ligands Assayed by In Vitro Cellular Studies and In Vivo PET Imaging. Journal of Neuroscience, 43(1), 77–88. [Link]

• Papadia, K., et al. (2018). Radioligand Binding Experiments. Bio-protocol, 8(12), e2888. [Link]

• Miller, P. S., & Aricescu, A. R. (2014). Binding Interactions with the Complementary Subunit of Nicotinic Receptors. Journal of Biological Chemistry, 289(38), 26231–26241. [Link]

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• 4. rupress.org [rupress.org]
• 5. Overview - Nicotinic Acetylcholine Receptor Signaling in Neuroprotection - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Introduction - NIEHS Report on the Toxicity Studies of Nicotine Bitartrate Dihydrate (CASRN 6019-06-3) Administered in Drinking Water to Sprague Dawley Rats and Swiss Mice - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. jneurosci.org [jneurosci.org]
• 8. The pharmacological activity of nicotine and nornicotine on nAChRs subtypes: relevance to nicotine dependence and drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. Frontiers | Orthosteric and Allosteric Ligands of Nicotinic Acetylcholine Receptors for Smoking Cessation [frontiersin.org]
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• 13. chemrxiv.org [chemrxiv.org]
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• 17. Biomedical Reports [spandidos-publications.com]
• 18. Activation of α7 nicotinic acetylcholine receptors increases intracellular cAMP levels via activation of AC1 in hippocampal neurons - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Nornicotine Antibody Cross-Reactivity in ELISA Assays

For researchers in toxicology, pharmacology, and tobacco product analysis, the accurate quantification of nornicotine is paramount. As a primary metabolite of nicotine and a tobacco alkaloid with its own distinct pharmacological profile, distinguishing nornicotine from a sea of structurally similar compounds is a significant analytical challenge.[1][2][3] Enzyme-Linked Immunosorbent Assays (ELISAs) offer a high-throughput and sensitive platform for this purpose, but their utility is fundamentally dependent on the specificity of the antibody employed.

This guide provides an in-depth comparison of nornicotine antibody performance, focusing on the critical parameter of cross-reactivity. We will explore the molecular basis for cross-reactivity, present a validated protocol for its assessment, and offer a comparative analysis to guide researchers in selecting the most appropriate reagents for their studies.

The Molecular Challenge: Why Cross-Reactivity Occurs

The core issue in designing a specific nornicotine immunoassay lies in the subtle structural differences between nicotine and its metabolites. Nornicotine is the N-demethylated version of nicotine. Other major metabolites, like cotinine, involve oxidation of the pyrrolidine ring.[1] An antibody raised against nornicotine must possess a binding pocket (paratope) that recognizes unique epitopes on the nornicotine molecule, while sterically or electrostatically excluding these closely related structures. The degree to which an antibody fails to make this distinction is defined as cross-reactivity.

To visualize this challenge, consider the molecular structures of the key compounds of interest.

Caption: Structural comparison of nicotine, nornicotine, and cotinine.

As the diagram illustrates, the pyridine ring is common to all three molecules, presenting a potential epitope for a non-specific antibody. A highly specific nornicotine antibody must primarily recognize the secondary amine on the pyrrolidine ring, distinguishing it from nicotine's tertiary amine and cotinine's lactam group.

The Gold Standard for Assessment: Competitive ELISA

To quantify the specificity of an antibody, the competitive ELISA format is the methodology of choice.[4] This assay is ideal for detecting small molecules like nornicotine. In this setup, free nornicotine in the sample competes with a labeled (e.g., enzyme-conjugated) nornicotine for a limited number of antibody binding sites, which are typically immobilized on a microplate. A higher concentration of nornicotine in the sample results in less binding of the labeled nornicotine and thus a weaker signal. This inverse relationship is key to quantifying cross-reactivity.

The workflow for a cross-reactivity assessment using a competitive ELISA is a systematic process.

Sources

• 1. Nicotine Chemistry, Metabolism, Kinetics and Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Tips for ELISA | Rockland [rockland.com]

Comparative Guide: Bioequivalence of Synthetic vs. Natural (S)-(-)-Nornicotine Bitartrate

Executive Summary

In the context of nicotinic acetylcholine receptor (nAChR) research and tobacco harm reduction (THR) studies, the source of (S)-(-)-Nornicotine Bitartrate dictates its impurity profile, stability, and suitability for specific assays.

While natural extraction remains the historical standard, high-purity Synthetic (S)-(-)-Nornicotine Bitartrate (>99% enantiomeric excess) is now functionally superior for quantitative biological assays. This superiority is driven by the absence of Tobacco-Specific Nitrosamines (TSNAs) and minor alkaloids (anabasine, anatabine) that confound receptor binding data. However, "synthetic" is not a monolith; researchers must rigorously validate the enantiomeric excess (ee%) to ensure the absence of the (R)-isomer, which exhibits distinct pharmacological kinetics.

This guide provides the technical framework to validate bioequivalence between these two sources.

Chemical & Physical Characterization[1][2][3][4][5][6]

To establish bioequivalence, the synthetic candidate must match the natural standard in fundamental physicochemical properties while exceeding it in purity.

Head-to-Head Comparison Table

Parameter	Natural (S)-(-)-Nornicotine Bitartrate	Synthetic (S)-(-)-Nornicotine Bitartrate	Bioequivalence Verdict
CAS Number	5955-07-7 (Salt) / 494-97-3 (Free Base)	Same	Equivalent
Source	Nicotiana tabacum extraction (demethylation of nicotine)	Stereoselective synthesis or Resolution of Racemate	Distinct
Chirality	Predominantly (S)-(-); >95% ee%	Variable.[1][2][3] High Quality: >99% ee% Low Quality: Racemic (50:50)	Critical Control Point (Must be >99% S)
Impurity Profile	Contains Anabasine, Anatabine, Cotinine, NNN (Carcinogen)	Contains solvent residues, metal catalysts. No Biological Alkaloids.	Synthetic Superior (Cleaner baseline)
Salt Stoichiometry	Typically 1:2 (Molar)	Typically 1:2 (Molar)	Equivalent (Check CoA)
Receptor Affinity	High affinity for 7, 6, 4 2	Identical if enantiopure. (R)-isomer has lower affinity.[4][5]	Equivalent (If ee% >99%)

The Stoichiometry Trap

Nornicotine is a di-acidic base. The bitartrate salt is generally formed as the dihydrogen tartrate (1:2 ratio).

• Critical Note: When calculating dosage for in vivo or in vitro dosing, you must correct for the free base content.

• Formula:

• Correction Factor: Free Base MW (148.[6]21) / Salt MW (~448.38)

  0.33 .

• Bioequivalence Risk: If the natural source is a hemi-tartrate and the synthetic is a di-tartrate, direct weight comparison will skew potency data by ~50%. Always verify the elemental analysis.

Production Pathways & Impurity Origins

Understanding the origin of the molecule allows the researcher to predict and screen for specific contaminants.

Workflow Visualization

The following diagram contrasts the extraction complexity against the synthetic stereoselectivity challenges.

Caption: Comparative workflow of Natural Extraction (Green) vs. Chemical Synthesis (Blue). Note the divergence where non-selective synthesis requires chiral resolution to remove the (R)-isomer.

Functional Bioequivalence: Receptor Binding

For drug development, chemical purity is secondary to functional affinity. (S)-Nornicotine acts as a partial agonist on nAChRs.

Mechanism of Action

Nornicotine has a unique pharmacological profile compared to nicotine. It accumulates in the brain (longer half-life) and acts as a chaperoning ligand.

Caption: Signal transduction pathway of (S)-Nornicotine at the presynaptic nAChR, leading to neurotransmitter release and potential receptor desensitization.

The (R)-Enantiomer Confound

If your synthetic batch is only 90% (S) and 10% (R):

• Potency Shift: (R)-Nornicotine has a 10-20 fold lower affinity for

  receptors than the (S)-isomer.[4]

• Data Skew: A racemic mixture will appear "weaker" in binding assays, leading to incorrect

  or calculations.

Validation Protocols

Do not rely solely on vendor documentation. Use these protocols to validate the material before initiating sensitive biological experiments.

Protocol A: Chiral Purity Validation (HPLC)

Objective: Quantify the ratio of (S)- to (R)-nornicotine to ensure it matches natural abundance (>99% S).

• Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives).

• Mobile Phase: Hexane : Isopropanol : Diethylamine (90:10:0.1). Diethylamine is crucial for peak shape of basic alkaloids.

• Sample Prep: Dissolve Bitartrate salt in water, basify with NaOH, extract into mobile phase solvent (free base form runs better on chiral columns).

• Detection: UV at 254 nm or 260 nm.

• Acceptance Criteria:

  • (S)-Peak Area > 99.0%.[2][3]

  • (R)-Peak Area < 1.0%.[3][7]

Protocol B: Functional Binding Assay (Radioligand Competition)

Objective: Confirm that the synthetic salt binds

receptors with identical affinity to the natural standard.

• Membrane Prep: Rat cortical membranes (rich in

  ).

• Radioligand:

  -Epibatidine or -Nicotine (approx 2 nM).

• Competitor: Prepare serial dilutions (

  to M) of both Natural and Synthetic (S)-Nornicotine Bitartrate.

  • Note: Adjust concentrations based on Free Base weight.

• Incubation: 75 mins at 4°C (reduces degradation).

• Filtration: Harvest on GF/B filters pre-soaked in 0.5% polyethylenimine.

• Analysis: Plot competitive binding curves.

  • Bioequivalent if:

    values are within 95% Confidence Interval of each other.

Stability & Storage

Synthetic nornicotine is often cleaner, but the bitartrate salt is hygroscopic.

• Hygroscopicity: Both forms absorb water. Synthetic batches often have lower initial water content, but improper handling leads to "gumming."

• Oxidation: Nornicotine is a secondary amine (unlike nicotine, which is tertiary). It is more reactive and prone to nitrosation (forming NNN) if exposed to nitrite traces in the air or solvents.

• Recommendation: Store at -20°C under Argon/Nitrogen. Desiccate before weighing.

References

• Crooks, P. A., & Dwoskin, L. P. (1997). "Contribution of CNS nicotine metabolites to the neuropharmacological effects of nicotine and tobacco smoking." Biochemical Pharmacology, 54(7), 743-753. Link

• Papke, R. L., et al. (2007).[8] "The pharmacological activity of nicotine and nornicotine on nAChRs subtypes: Relevance to nicotine dependence and drug discovery." Journal of Neurochemistry, 101(1), 160-167.[9][10] Link

• Cheetham, A. G., et al. (2022).[2][3] "Analysis and differentiation of tobacco-derived and synthetic nicotine products: Addressing an urgent regulatory issue." PLOS ONE, 17(4): e0267049.[2] Link[2]

• Simonian, A. R., et al. (2024). "Comparison of genotoxic impurities in extracted nicotine vs. synthetic nicotine." Toxicology Reports (via PubMed Central). Link

• United States Pharmacopeia (USP). "Nicotine Bitartrate Dihydrate Monograph." (Standard for salt stoichiometry verification). Link

Sources

• 1. GSRS [precision.fda.gov]
• 2. Analysis and differentiation of tobacco-derived and synthetic nicotine products: Addressing an urgent regulatory issue | PLOS One [journals.plos.org]
• 3. reynoldsscience.com [reynoldsscience.com]
• 4. bonndoc.ulb.uni-bonn.de [bonndoc.ulb.uni-bonn.de]
• 5. bvte.de [bvte.de]
• 6. Products a-z — PharmaSynth [pharmasynth.eu]
• 7. reynoldsscience.com [reynoldsscience.com]
• 8. The pharmacological activity of nicotine and nornicotine on nAChRs subtypes: relevance to nicotine dependence and drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]
• 10. scholars.uky.edu [scholars.uky.edu]

Safety & Regulatory Compliance

(S)-(-)-Nornicotine bitartrate proper disposal procedures

Executive Summary & Immediate Action

(S)-(-)-Nornicotine bitartrate (CAS: ~6019-06-3 for bitartrate salt; Base CAS: 494-97-3) is a highly toxic alkaloid salt. While structurally related to nicotine, it possesses distinct chemical properties—primarily its status as a secondary amine and its increased water solubility due to the bitartrate counterion.

Core Directive: Although Nornicotine is not explicitly listed by CAS number under RCRA P-list code P075 (which specifies "Nicotine, and salts"), it exhibits Acute Toxicity (Category 2/3) similar to P-listed substances. Operational Rule: Treat all waste streams containing this substance with P-List Stringency . This means no drain disposal, strict segregation, and triple-rinsing of containers.

Hazard Characterization & Technical Justification

To ensure safety, we must understand the why behind the protocols.

Feature	Technical Detail	Operational Implication
Chemical State	Bitartrate Salt (Solid/Powder)	High risk of dust inhalation .[1][2] Unlike liquid nicotine, this salt can become airborne during weighing. HEPA filtration (Class II Biosafety Cabinet or Fume Hood) is mandatory.
Solubility	Highly Water Soluble	Spills will dissolve and spread rapidly on wet surfaces. Do not use water for initial spill cleanup; use dry absorbents.
Reactivity	Secondary Amine	CRITICAL WARNING: Do not allow contact with nitrosating agents (e.g., nitrites, nitrous acid). This converts nornicotine into N-Nitrosonornicotine (NNN) , a potent Group 1 Carcinogen.
Toxicity	Acute Tox.[3][4] Oral/Dermal (H300/H310)	LD50 is low. Skin absorption is rapid. Double-gloving (Nitrile > 5 mil) is required.

Regulatory Framework (RCRA & EPA)[6][7][8][9]

While "Nicotine and salts" are P075, nornicotine is a metabolite. Regulatory interpretation varies by region, but the "Generator Knowledge" clause of RCRA requires you to classify waste based on its known toxicity.

• Waste Code Assignment:

  • If your institution strictly interprets P075 as "Nicotine" only: Assign D001 (if ignitable formulation) or general Toxic Waste codes based on state regulations.

  • Best Practice: Manage as Acutely Hazardous Waste . This ensures incineration at a permitted facility, which is the only safe destruction method for stable alkaloids.

Step-by-Step Disposal Workflows

A. Solid Waste (Powders, Contaminated PPE, Weighing Boats)

Goal: Contain dust and prevent leaching.

• Primary Containment: Place waste immediately into a clear, 4-mil polyethylene bag.

• Wetting (Optional but Recommended): If the powder is loose, mist lightly with water inside the bag to prevent dust generation upon compression, then seal.

• Secondary Containment: Place the sealed bag into a rigid, wide-mouth container (HDPE) labeled "Toxic Solid Waste."

• Labeling: Must read: "Hazardous Waste - (S)-(-)-Nornicotine Bitartrate - Acute Toxin."

B. Liquid Waste (Mother Liquor, HPLC Effluent)

Goal: Prevent accidental reaction and exposure.

• Segregation: Do NOT mix with acidic waste streams containing nitrites (risk of NNN formation).

• pH Adjustment: Ensure the waste stream is neutral to slightly basic (pH 7-9).

• Container: Collect in amber glass or HDPE carboys.

• Headspace: Leave 10% headspace to prevent pressure buildup.

C. Empty Containers (The "P-List" Standard)

Even if not legally P075, follow the Triple Rinse rule to protect downstream waste handlers.

• Rinse the empty bottle 3 times with a solvent capable of dissolving the salt (Water or Methanol).

• Collect the Rinsate: The rinse liquid must be disposed of as Hazardous Liquid Waste (see Section B). It cannot go down the drain.

• Deface the label and dispose of the bottle as standard trash only after triple rinsing.

Logic-Driven Disposal Decision Tree

The following diagram outlines the decision logic for segregating nornicotine waste streams.

Figure 1: Operational decision tree for Nornicotine waste segregation. Note the critical segregation step for nitrite-containing solutions to prevent carcinogen formation.

Spill Response & Decontamination Protocol

Pre-requisite: PPE must include Tyvek sleeves, double nitrile gloves, and a P100 respirator if powder is uncontained.

Decontamination Solution: Use a freshly prepared 10% Bleach (Sodium Hypochlorite) solution.

• Mechanism:[2][4][5][6][7][8][9] Oxidative degradation. The hypochlorite attacks the pyrrolidine ring, breaking the alkaloid structure and reducing toxicity.

Protocol:

• Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

• Absorb:

  • Liquid Spill: Cover with vermiculite or sand.[2]

  • Powder Spill: Cover with wet paper towels (dampened with water) to prevent dust, then wipe up.

• Deactivate Surface:

  • Apply 10% bleach solution to the contaminated surface.

  • Allow 15 minutes contact time .

  • Wipe with water to remove bleach residue (prevents corrosion).

• Disposal: All cleanup materials (absorbents, towels, gloves) go into the Solid Toxic Waste stream (see Section 4A).

References

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed Wastes (P-List and U-List). RCRA Regulations 40 CFR Part 261.33. [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. (Standard for alkaloid waste incineration). [Link]

• PubChem. (2024). Compound Summary: Nornicotine. National Library of Medicine. (Toxicity and chemical structure data). [Link]

Sources

• 1. westliberty.edu [westliberty.edu]
• 2. jk-sci.com [jk-sci.com]
• 3. fishersci.com [fishersci.com]
• 4. Acutely Toxic ‘P-listed’ Hazardous Chemical Waste Guidance | Office of Research [bu.edu]
• 5. Resource Conservation and Recovery Act (RCRA) Laws and Regulations | US EPA [rcrapublic.epa.gov]
• 6. d3qi0qp55mx5f5.cloudfront.net [d3qi0qp55mx5f5.cloudfront.net]
• 7. EPA Addresses Challenges in Managing Hazardous Waste Pharmaceuticals | AHE [ahe.org]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. echemi.com [echemi.com]